Olivomycin B

• CAS: 6992-69-4

Core Science & Biosynthesis

The Discovery of Olivomycin: A Technical Retrospective for Drug Development Professionals

An in-depth guide to the history, mechanism, and experimental basis of the aureolic acid antibiotic, olivomycin (B1226810).

Executive Summary

Discovered in the early 1960s, olivomycin is a member of the aureolic acid family of antibiotics, a group of potent antitumor agents that also includes mithramycin and chromomycin (B10761888) A3. This technical guide provides a comprehensive overview of the history of olivomycin's discovery, its physicochemical properties, and its mechanism of action. Tailored for researchers, scientists, and drug development professionals, this document details the experimental protocols that have been pivotal in understanding olivomycin's biological activity and presents key quantitative data in a structured format. Furthermore, it visualizes the complex biological pathways and experimental workflows associated with olivomycin research, offering a deeper understanding of this historically significant and clinically relevant molecule.

Historical Discovery and Physicochemical Properties

Olivomycin was first isolated in 1962 by Russian scientists G. F. Gause and M. G. Brazhnikova at the Institute of New Antibiotics in Moscow.[1] The antibiotic is a secondary metabolite produced by the actinomycete Streptomyces olivoreticuli.[2][3]

Physicochemical Properties of Olivomycin A

Property	Value	Reference
Molecular Formula	C₅₈H₈₄O₂₆	[4]
Molecular Weight	1197.27 g/mol	[4]
Appearance	Yellow solid
Solubility	Soluble in ethanol (B145695) and chloroform; insoluble in water.

Mechanism of Action

Olivomycin exerts its potent antitumor effects primarily by targeting DNA. It belongs to a class of minor groove binding agents that exhibit a high affinity for GC-rich sequences. The binding of olivomycin to DNA is a magnesium ion-dependent process, forming a dimer that intercalates into the minor groove. This interaction physically obstructs the DNA template, thereby inhibiting the processes of DNA replication and RNA transcription.

The inhibition of transcription is a key aspect of olivomycin's anticancer activity. By binding to GC-rich promoter regions, olivomycin can block the binding of essential transcription factors, such as Sp1, leading to the downregulation of genes crucial for cancer cell proliferation and survival.

Recent studies have also highlighted olivomycin's role in inducing apoptosis through a p53-dependent pathway. DNA damage caused by olivomycin binding leads to the phosphorylation and activation of p53. Activated p53 then transcriptionally upregulates pro-apoptotic proteins like PUMA (p53 upregulated modulator of apoptosis), which in turn activates Bax, a key effector of the intrinsic apoptotic pathway.

Signaling Pathway of Olivomycin-Induced Apoptosis

Caption: Olivomycin-induced p53-dependent apoptosis pathway.

Quantitative Data on Biological Activity

The antitumor activity of olivomycin A and its derivatives has been quantified across various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for assessing the potency of these compounds.

Table 1: In Vitro Cytotoxicity of Olivomycin A and Derivatives

Compound	Cell Line	Cancer Type	IC50	Reference
Olivomycin A	A-498	Renal Cell Carcinoma	~10 nM (colony formation)
Olivomycin A	786-O	Renal Cell Carcinoma	~1 nM (colony formation)
Olivomycin A	A-498	Renal Cell Carcinoma	1 µM (apoptosis)
Olivomycin A	786-O	Renal Cell Carcinoma	50 nM (apoptosis)
Olivomycin A	Dnmt3a (in vitro)	DNA Methyltransferase	6 ± 1 µM
Olivamide	Dnmt3a (in vitro)	DNA Methyltransferase	7.1 ± 0.7 µM
SP 85 (analog)	SW480	Human Colon Adenocarcinoma	16 nM
SP 85 (analog)	HepG2	Human Liver Cancer	93 nM
SP 85 (analog)	MCF7	Human Breast Adenocarcinoma	78 nM

Table 2: DNA Binding Affinity of Olivomycin A

Parameter	Condition	Value	Reference
Binding Constant (K)	With 5mM MgCl₂	Varies with ionic strength
Binding Constant (K)	Without MgCl₂	Binding is not observed

Experimental Protocols

Original Isolation and Purification of Olivomycin (1962)

Experimental Workflow for Olivomycin Isolation (Conceptual)

Caption: Conceptual workflow for the isolation of olivomycin.

Colony Formation Assay for Assessing Olivomycin A Cytotoxicity in Renal Cancer Cells

This protocol is adapted from studies on the effect of olivomycin A on A-498 and 786-O renal cancer cell lines.

• Cell Seeding: Seed A-498 cells at a density of 1200 cells/well and 786-O cells at 500 cells/well in 6-well plates containing 2 mL of fresh culture medium.

• Adherence: Incubate the plates at 37°C in a 5% CO₂ atmosphere for 48 hours to allow for cell attachment.

• Treatment: Replace the medium with 3 mL of fresh medium containing the desired concentrations of olivomycin A (e.g., 1 nM to 100 nM). Include a vehicle control (e.g., DMSO).

• Incubation: Culture the cells for an additional 9 days, with medium changes every 3 days.

• Fixation and Staining:

  • Wash the colonies twice with phosphate-buffered saline (PBS).

  • Fix the colonies with 100% methanol (B129727) for 10 minutes.

  • Stain with 0.05% crystal violet solution for 1-3 minutes.

• Quantification: Wash the plates with deionized water, allow them to air dry, and count the number of colonies in each well.

Western Blot Analysis of p53 Phosphorylation

This protocol is a generalized procedure for detecting the phosphorylation of p53 at Serine 15 (p-p53 Ser15) in response to DNA damage induced by olivomycin A.

• Cell Treatment and Lysis:

  • Culture cells to 70-80% confluency and treat with olivomycin A at the desired concentration and time.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for p-p53 (Ser15) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Normalize the p-p53 signal to a loading control, such as β-actin or total p53.

Biosynthesis of Olivomycin

Olivomycin, as an aureolic acid antibiotic, is synthesized via a type II polyketide synthase (PKS) pathway. While the gene cluster for olivomycin biosynthesis in S. olivoreticuli has not been as extensively characterized as that for mithramycin (mtm genes) or chromomycin A3 (cmm genes), the high degree of structural similarity suggests a conserved biosynthetic pathway.

The biosynthesis begins with the formation of a tetracyclic intermediate, premithramycinone, from a decaketide precursor. This is followed by a series of post-PKS modifications, including glycosylation, methylation, and acylation, carried out by a suite of tailoring enzymes. A key step in the biosynthesis of the tricyclic aureolic acid structure is the oxidative cleavage of the fourth ring of a tetracyclic precursor by a monooxygenase.

Generalized Aureolic Acid Biosynthesis Pathway

Caption: Generalized biosynthetic pathway for aureolic acid antibiotics.

Conclusion

The discovery of olivomycin marked a significant milestone in the field of natural product antibiotics and cancer chemotherapy. Its unique mechanism of action, involving the sequence-selective binding to the minor groove of DNA, continues to be an area of active research. This technical guide has provided a detailed overview of the historical context, mechanism of action, quantitative biological data, and key experimental protocols associated with olivomycin. For drug development professionals, a thorough understanding of the journey of molecules like olivomycin, from discovery to mechanistic elucidation, offers valuable insights into the challenges and opportunities in the ongoing quest for novel and effective therapeutic agents.

References

• 1. PUMA mediates the apoptotic response to p53 in colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Olivomycin A|Antitumor Antibiotic|For Research [benchchem.com]

An In-depth Technical Guide to the Chemical and Biological Differences of Olivomycins A, B, and C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olivomycins are a class of aureolic acid antibiotics produced by various strains of Streptomyces. These compounds are known for their potent antitumor properties, which primarily stem from their ability to bind to the minor groove of GC-rich DNA sequences. This interaction interferes with crucial cellular processes such as DNA replication and transcription, ultimately leading to cytotoxicity in cancer cells. This technical guide provides a detailed comparative analysis of the chemical structures, biological activities, and mechanisms of action of the three main analogues: Olivomycin (B1226810) A, B, and C.

Core Chemical Differences

The fundamental structures of Olivomycins A, B, and C consist of a tricyclic aglycone core attached to two sugar moieties. The primary chemical distinctions between these three analogues lie in the composition of their acyl side chains on one of the sugar residues.

Table 1: Summary of Chemical Properties of Olivomycin A, B, and C

Feature	Olivomycin A	Olivomycin B	Olivomycin C
Molecular Formula	C₅₈H₈₄O₂₆[1]	C₅₆H₈₀O₂₆[2]	C₅₆H₈₂O₂₅[3]
Molecular Weight	1197.27 g/mol [1]	1169.22 g/mol [2]	1155.24 g/mol
Key Structural Difference	Possesses an isobutyryl side chain	Possesses an acetyl side chain	Differs from B by the presence of an additional two hydrogens and one less oxygen, suggesting a hydroxyl group in place of a ketone or a similar structural variation.

The seemingly minor difference in the acyl side chain—an isobutyryl group in Olivomycin A versus an acetyl group in Olivomycin B—accounts for the C₂H₄ difference in their molecular formulas. The structural variation between Olivomycin B and C is due to a difference of H₂ and a reduction of one oxygen atom.

Comparative Biological Activity

While extensive research has been conducted on Olivomycin A, there is a notable lack of direct comparative studies detailing the quantitative biological activities of Olivomycins A, B, and C under identical experimental conditions. The majority of the available literature focuses on the potent anticancer effects of Olivomycin A.

Table 2: Publicly Available Biological Activity Data

Compound	Target/Activity	Cell Line(s)	Observed Effect	Quantitative Data (IC₅₀)
Olivomycin A	Anticancer	Renal Cell Carcinoma (A-498, 786-O)[1]	Inhibition of cell migration, reversal of EMT, induction of apoptosis.[1]	Induces apoptosis at 1 µM in A-498 and 50 nM in 786-O cells.[1]
Anticancer	Murine Leukemia, Human T-lymphoblastic cells	Cytotoxicity	Nanomolar concentrations
DNA Methyltransferase Inhibition	In vitro	Inhibition of Dnmt3a	IC₅₀ = 6 ± 1 µM
Olivomycin C	Antibacterial	Gram-positive and Gram-negative bacteria	Strong activity against Gram-positive, weak against Gram-negative.	Not Available

Note: The lack of standardized comparative data makes it challenging to definitively rank the potency of these three analogues.

Experimental Protocols

General Protocol for Extraction of Olivomycins from Streptomyces Culture

• Fermentation: Cultivate the olivomycin-producing Streptomyces strain in a suitable liquid medium under optimal conditions for secondary metabolite production.

• Harvesting: Separate the mycelial biomass from the culture broth by centrifugation or filtration.

• Solvent Extraction: Extract the culture broth and/or the mycelial biomass with an appropriate organic solvent, such as ethyl acetate (B1210297) or butanol. This step is typically repeated multiple times to ensure complete extraction.

• Concentration: Evaporate the organic solvent under reduced pressure to obtain a crude extract.

General Protocol for HPLC Purification of Olivomycins

• Sample Preparation: Dissolve the crude extract in a suitable solvent compatible with the HPLC mobile phase. The sample should be filtered through a 0.22 µm or 0.45 µm filter before injection to remove particulate matter.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is typically suitable for the separation of these compounds.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water, often with a modifier like formic acid or trifluoroacetic acid, is commonly used. The specific gradient will need to be optimized for the best separation of the olivomycin analogues.

  • Detection: UV detection at a wavelength where the olivomycin chromophore absorbs strongly (e.g., around 275 nm and 410 nm) is recommended.

• Fraction Collection: Collect the fractions corresponding to the peaks of Olivomycin A, B, and C as they elute from the column.

• Purity Analysis: Assess the purity of the collected fractions using analytical HPLC.

• Solvent Removal: Remove the solvent from the purified fractions, typically by lyophilization, to obtain the pure compounds.

Signaling Pathways and Mechanism of Action

The primary mechanism of action for olivomycins is their binding to the minor groove of GC-rich regions of DNA. This interaction is stabilized by the presence of divalent cations like Mg²⁺. By occupying the minor groove, olivomycins can physically obstruct the binding of transcription factors and interfere with the progression of DNA and RNA polymerases.

Olivomycin A Signaling Pathway

Extensive research on Olivomycin A has elucidated its impact on several key signaling pathways, particularly in the context of cancer.

Caption: Olivomycin A's mechanism of action.

Description of Olivomycin A's Signaling Effects:

• DNA Binding and Transcriptional Repression: Olivomycin A directly binds to GC-rich sequences in the DNA minor groove, which physically blocks the binding of essential transcription factors.[1] This leads to a broad inhibition of transcription.

• Inhibition of Epithelial-Mesenchymal Transition (EMT): By inhibiting the expression of key EMT-driving transcription factors like Snail, Olivomycin A can reverse the EMT process, which is critical for cancer metastasis.[1]

• Induction of Apoptosis: Olivomycin A has been shown to induce programmed cell death (apoptosis) in cancer cells.[1] This can occur through both p53-dependent and independent pathways.

• Activation of p53: In cells with wild-type p53, Olivomycin A can lead to the phosphorylation and activation of this tumor suppressor protein, which in turn can trigger apoptosis.

• Mitochondrial Quality Control: Olivomycin A can also induce mitochondrial stress and promote mitophagy, a process of selective mitochondrial degradation, particularly in p53-mutant cells.[1]

Due to a lack of specific research, detailed signaling pathways for Olivomycins B and C have not been elucidated to the same extent as for Olivomycin A. It is plausible that they share a similar primary mechanism of DNA binding, but the differences in their side chains could influence their binding affinity, cellular uptake, and downstream effects, leading to variations in their overall biological activity.

Conclusion

Olivomycins A, B, and C are closely related aureolic acid antibiotics with significant potential as anticancer agents. Their core chemical differences, located in the acyl side chains of their sugar moieties, likely contribute to variations in their biological activities. While Olivomycin A is the most extensively studied of the three, further research, particularly direct comparative studies, is needed to fully understand the therapeutic potential of Olivomycins B and C. The development of detailed structure-activity relationships will be crucial for the future design of novel, more potent, and less toxic olivomycin-based cancer therapies.

References

• 1. Olivomycin A Targets Epithelial–Mesenchymal Transition, Apoptosis, and Mitochondrial Quality Control in Renal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Olivomycin induces tumor cell apoptosis and suppresses p53-induced transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Olivomycin C | C56H82O25 | CID 72710695 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Fluorescence Properties of Olivomycin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olivomycin (B1226810) A, a member of the aureolic acid family of antibiotics, is a polyketide glycoside with significant antitumor properties. Its mechanism of action involves the non-intercalative binding to the minor groove of GC-rich regions of double-stranded DNA, a process that is dependent on the presence of divalent cations like Mg²⁺. This interaction leads to the inhibition of DNA-dependent RNA synthesis, ultimately inducing apoptosis in cancer cells. The inherent fluorescence of olivomycin and its analogs, such as chromomycin (B10761888) A₃ and mithramycin, makes them valuable tools for studying drug-DNA interactions and cellular uptake. This guide provides a comprehensive overview of the fluorescence quantum yield and lifetime of olivomycin, drawing on available data for the aureolic acid antibiotic family, and details the experimental protocols for their measurement.

Quantitative Fluorescence Data

Table 1: Fluorescence Properties of Chromomycin A₃ (as a proxy for Olivomycin)

Property	Value	Conditions
Maximum Excitation Wavelength (λex)	445 nm	Bound to DNA in the presence of Mg²⁺ ions[1]
Maximum Emission Wavelength (λem)	575 nm	Bound to DNA in the presence of Mg²⁺ ions[1]
Fluorescence Quantum Yield (ΦF)	Not reported	A study noted a reduced quantum yield upon complexation with Cu²⁺, but a baseline value was not provided.
Fluorescence Lifetime (τ)	Not reported	-

Note: The fluorescence properties of aureolic acid antibiotics are highly sensitive to their environment, particularly their binding state with DNA and the presence of divalent cations. The values presented above are for the DNA-bound state, which is the biologically relevant state for their antitumor activity.

Experimental Protocols

Measurement of Fluorescence Quantum Yield

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process, defined as the ratio of the number of photons emitted to the number of photons absorbed. The comparative method is a widely used and reliable technique for determining ΦF.

Protocol: Comparative Method for Quantum Yield Determination

• Selection of a Standard: Choose a well-characterized fluorescence standard with a known quantum yield that absorbs and emits in a similar spectral region to the sample (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄, ΦF = 0.54).

• Preparation of Solutions:

  • Prepare a series of dilute solutions of both the sample (olivomycin) and the standard in the same solvent.

  • The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Absorbance Measurements:

  • Measure the absorbance spectra of all prepared solutions using a UV-Vis spectrophotometer.

  • Record the absorbance at the chosen excitation wavelength.

• Fluorescence Measurements:

  • Using a spectrofluorometer, record the fluorescence emission spectra of all solutions.

  • The excitation wavelength should be the same for both the sample and the standard.

  • Ensure identical experimental conditions (e.g., slit widths, detector voltage) for all measurements.

• Data Analysis:

  • Integrate the area under the emission spectra for both the sample and the standard solutions.

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

  • The slope of these plots is proportional to the quantum yield.

  • The quantum yield of the sample (ΦF,sample) can be calculated using the following equation:

  ΦF,sample = ΦF,standard * (Slopesample / Slopestandard) * (nsample² / nstandard²)

  where 'n' is the refractive index of the solvent.

Measurement of Fluorescence Lifetime

The fluorescence lifetime (τ) is the average time a molecule spends in the excited state before returning to the ground state. Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive and accurate method for measuring fluorescence lifetimes in the picosecond to nanosecond range.

Protocol: Time-Correlated Single Photon Counting (TCSPC)

• Instrumentation: A TCSPC system typically consists of a pulsed light source (e.g., picosecond laser diode or LED), a sample holder, a sensitive single-photon detector (e.g., photomultiplier tube or single-photon avalanche diode), and timing electronics.

• Sample Preparation: Prepare a dilute solution of olivomycin in the desired solvent or buffer.

• Data Acquisition:

  • The sample is excited by the pulsed light source at a high repetition rate.

  • The detector registers the arrival time of individual fluorescence photons relative to the excitation pulse.

  • The timing electronics build a histogram of the time delays between excitation and emission. This histogram represents the fluorescence decay profile.

• Data Analysis:

  • The resulting fluorescence decay curve is fitted to one or more exponential functions to extract the fluorescence lifetime(s).

  • The quality of the fit is assessed by statistical parameters such as chi-squared (χ²).

Mechanism of Action and Signaling Pathway

Olivomycin and other aureolic acid antibiotics exert their cytotoxic effects by binding to the minor groove of GC-rich DNA, which is often found in the promoter regions of genes. This binding is stabilized by a magnesium ion bridge and effectively displaces transcription factors, thereby inhibiting gene expression. This ultimately leads to the induction of apoptosis.

Caption: Mechanism of action of Olivomycin in a cancer cell.

The diagram above illustrates the key steps in the mechanism of action of olivomycin. The antibiotic enters the cell and its nucleus, where it forms a complex with magnesium ions and binds to the GC-rich minor groove of DNA. This binding event physically obstructs the binding of transcription factors and the recruitment of RNA polymerase, leading to a halt in transcription and subsequent induction of apoptosis.

References

• 1. Chromomycin A3 - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Olivomycin B Target Gene Sequences

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olivomycin (B1226810) B, a member of the aureolic acid family of antibiotics, is a potent antitumor agent that exerts its cytotoxic effects through direct interaction with DNA. This technical guide provides a comprehensive overview of the target gene sequences of olivomycin B, its mechanism of action, and the downstream cellular consequences. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in oncology drug discovery and development.

Olivomycin B, along with its close analog olivomycin A, selectively binds to the minor groove of DNA, demonstrating a strong preference for GC-rich sequences. This interaction physically obstructs the processes of DNA replication and transcription, ultimately leading to cell cycle arrest and apoptosis. A key aspect of its mechanism is the displacement of transcription factors that bind to GC-rich promoter regions, thereby altering the expression of a multitude of genes critical for cancer cell proliferation and survival.

Data Presentation: Quantitative Analysis of Olivomycin-DNA Interaction

The binding of olivomycin to DNA is a sequence-specific and kinetically governed process. The following tables summarize the quantitative data on the binding preferences and kinetics of olivomycin A, which is structurally and functionally very similar to olivomycin B.

Table 1: Preferred Binding Sequences of Olivomycin

Rank	Sequence (3'-5')	Relative Affinity
1	GGG	+++
2	CGA	++
3	CCG	++
4	GCC	++
5	CCT	+
6	CTG	+

Data compiled from studies on aureolic acid antibiotics, including chromomycin (B10761888) and olivomycin, which have nearly identical binding sites[1].

Table 2: Kinetic Parameters of Olivomycin A Interaction with Different GC-rich Tetranucleotide Sites

DNA Site (Central Dinucleotide)	Dissociation Rate Constant (k_off, s⁻¹)	Complex Lifetime (τ, s)
SGCS (GC)	0.02 - 0.04	25 - 50
SGGS (GG)	0.03 - 0.05	20 - 33
SCGS (CG)	> 0.1	< 10

S represents G or C. Data indicates that complexes with a central CG dinucleotide are kinetically less stable[2][3].

Table 3: Cytotoxic Activity of Olivomycin A in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
A-498 (p53 wild-type)	Renal Cell Carcinoma	~1000
786-O (p53 mutant)	Renal Cell Carcinoma	~50
SW480	Colon Adenocarcinoma	16 (analog SP 85)
HepG2	Liver Cancer	93 (analog SP 85)
MCF7	Breast Adenocarcinoma	78 (analog SP 85)

IC50 values represent the concentration required to inhibit 50% of cell growth. Data from[4][5].

Experimental Protocols

DNA Footprinting Assay

This method is used to identify the specific DNA sequences where olivomycin B binds.

Materials:

• DNA fragment of interest, end-labeled with a radioactive or fluorescent tag.

• Olivomycin B solution of varying concentrations.

• DNase I enzyme.

• DNase I reaction buffer (e.g., 40 mM Tris-HCl pH 8.0, 10 mM MgCl2, 5 mM CaCl2).

• Stop solution (e.g., 20 mM EDTA, 1% SDS, 200 mM NaCl, 100 µg/mL salmon sperm DNA).

• Phenol:chloroform:isoamyl alcohol (25:24:1).

• Ethanol (B145695).

• Sequencing gel loading buffer (e.g., 95% formamide, 20 mM EDTA, 0.05% bromophenol blue, 0.05% xylene cyanol).

Procedure:

• Binding Reaction: Incubate the end-labeled DNA fragment with varying concentrations of olivomycin B in a suitable binding buffer for 30-60 minutes at room temperature to allow equilibrium to be reached.

• DNase I Digestion: Add a pre-determined, limiting amount of DNase I to the binding reaction and incubate for 1-2 minutes at room temperature. The amount of DNase I should be titrated to achieve, on average, one cut per DNA molecule.

• Reaction Termination: Stop the reaction by adding the stop solution.

• DNA Purification: Extract the DNA using phenol:chloroform:isoamyl alcohol, followed by ethanol precipitation.

• Gel Electrophoresis: Resuspend the DNA pellets in sequencing gel loading buffer, denature at 90-95°C for 5 minutes, and load onto a high-resolution denaturing polyacrylamide sequencing gel.

• Visualization: Visualize the DNA fragments by autoradiography (for radioactive labels) or fluorescence imaging. The region where olivomycin B was bound will be protected from DNase I cleavage, resulting in a "footprint" or a gap in the DNA ladder compared to the control lane (no olivomycin B).

Electrophoretic Mobility Shift Assay (EMSA)

EMSA is used to study the binding of olivomycin B to a specific DNA probe and to determine the binding affinity.

Materials:

• DNA probe containing the putative olivomycin B binding site, labeled with a radioactive or non-radioactive tag.

• Olivomycin B solution of varying concentrations.

• Binding buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM KCl, 1 mM DTT, 5% glycerol, 10 mM MgCl2).

• Non-denaturing polyacrylamide gel.

• Gel running buffer (e.g., 0.5x TBE).

• Loading dye.

Procedure:

• Binding Reaction: Incubate the labeled DNA probe with varying concentrations of olivomycin B in the binding buffer for 20-30 minutes at room temperature.

• Gel Electrophoresis: Add loading dye to the reactions and load the samples onto a pre-run non-denaturing polyacrylamide gel. Run the gel at a constant voltage in a cold room or with a cooling system.

• Visualization: Detect the labeled DNA probe by autoradiography, chemiluminescence, or fluorescence imaging. A shift in the mobility of the DNA probe in the presence of olivomycin B indicates the formation of a DNA-drug complex. The intensity of the shifted band can be used to quantify the binding affinity.

Chromatin Immunoprecipitation Sequencing (ChIP-seq) for Identifying Olivomycin B-induced Protein Displacement

This protocol is adapted for identifying genomic regions where olivomycin B displaces DNA-binding proteins, such as transcription factors. It utilizes an antibody against the displaced protein of interest (e.g., Sp1).

Materials:

• Cells of interest.

• Formaldehyde (B43269) (for cross-linking).

• Glycine.

• Lysis buffer (e.g., PIPES, IGEPAL, protease inhibitors).

• Sonication buffer (e.g., SDS, EDTA, Tris, protease inhibitors).

• ChIP dilution buffer (e.g., SDS, Triton X-100, EDTA, Tris, NaCl).

• Antibody against the protein of interest (e.g., anti-Sp1).

• Protein A/G magnetic beads.

• Wash buffers (low salt, high salt, LiCl).

• Elution buffer (e.g., NaHCO3, SDS).

• Proteinase K.

• RNase A.

• DNA purification kit.

• Reagents for NGS library preparation.

Procedure:

• Cell Treatment and Cross-linking: Treat cells with olivomycin B for the desired time. Cross-link protein-DNA complexes by adding formaldehyde directly to the culture medium and incubating for 10-15 minutes at room temperature. Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing: Harvest and lyse the cells to isolate the nuclei. Resuspend the nuclear pellet in sonication buffer and shear the chromatin to an average size of 200-700 bp using a sonicator.

• Immunoprecipitation: Dilute the sheared chromatin with ChIP dilution buffer. Pre-clear the chromatin with protein A/G beads. Incubate the pre-cleared chromatin with the antibody against the displaced protein of interest overnight at 4°C.

• Immune Complex Capture: Add protein A/G beads to the chromatin-antibody mixture and incubate for 2-4 hours at 4°C to capture the immune complexes.

• Washes: Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.

• Elution and Reverse Cross-linking: Elute the chromatin from the beads using elution buffer. Reverse the protein-DNA cross-links by incubating at 65°C overnight with the addition of NaCl.

• DNA Purification: Treat the samples with RNase A and Proteinase K to remove RNA and protein, respectively. Purify the DNA using a DNA purification kit.

• Library Preparation and Sequencing: Prepare a DNA library from the purified ChIP DNA and perform high-throughput sequencing.

• Data Analysis: Align the sequencing reads to the reference genome. A decrease in the number of reads at specific genomic locations in the olivomycin B-treated sample compared to the control indicates displacement of the target protein by the drug.

Signaling Pathways and Experimental Workflows

Olivomycin B-Induced DNA Damage and p53-Mediated Apoptosis

The binding of olivomycin B to DNA induces DNA damage and oxidative stress, leading to the activation of the p53 tumor suppressor protein and subsequent apoptosis.

Caption: Olivomycin B induces p53-mediated apoptosis.

Displacement of Sp1 Transcription Factor by Olivomycin B

Olivomycin B's binding to GC-rich sequences in gene promoters can displace transcription factors like Sp1, leading to the downregulation of Sp1-target genes involved in cell proliferation and survival.

Caption: Olivomycin B displaces Sp1 from promoters.

Experimental Workflow for Identifying Olivomycin B Target Genes

This workflow outlines the key experimental steps to identify the gene sequences targeted by olivomycin B and to characterize its biological effects.

Caption: Workflow for olivomycin B target identification.

Conclusion

Olivomycin B's preferential binding to GC-rich DNA sequences provides a clear mechanism for its potent antitumor activity. By inhibiting transcription and replication and by displacing key transcription factors like Sp1, olivomycin B effectively disrupts the cellular machinery required for cancer cell growth and survival. The induction of the p53-mediated apoptotic pathway further contributes to its cytotoxicity. This in-depth technical guide provides a foundational understanding for researchers and drug development professionals to further explore the therapeutic potential of olivomycin B and to design novel anticancer strategies targeting DNA-protein interactions. The detailed experimental protocols and pathway diagrams serve as practical tools to facilitate future research in this promising area of oncology.

References

• 1. Chromomycin, mithramycin, and olivomycin binding sites on heterogeneous deoxyribonucleic acid. Footprinting with (methidiumpropyl-EDTA)iron(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Discrimination between G/C Binding Sites by Olivomycin A Is Determined by Kinetics of the Drug-DNA Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Olivomycin A Targets Epithelial–Mesenchymal Transition, Apoptosis, and Mitochondrial Quality Control in Renal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Olivomycin A|Antitumor Antibiotic|For Research [benchchem.com]

The Intricate Dance of Life and Death: A Technical Guide to the Biological Activity of Olivomycin Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olivomycin (B1226810) A, a member of the aureolic acid family of antibiotics, has long been recognized for its potent antitumor properties. Its mechanism of action, centered on the disruption of DNA replication and transcription, has made it a subject of intense study and a promising scaffold for the development of novel anticancer agents. This technical guide delves into the core of olivomycin's biological activity, exploring the nuanced effects of its derivatives on cancer cells. Through a comprehensive review of quantitative data, detailed experimental methodologies, and the visualization of key cellular pathways, this document aims to provide researchers, scientists, and drug development professionals with an in-depth understanding of this powerful class of molecules. We will explore how structural modifications to the olivomycin backbone influence its cytotoxicity, DNA binding affinity, and its ability to modulate critical cellular processes, ultimately leading to the induction of apoptosis.

Quantitative Analysis of Biological Activity

The biological efficacy of olivomycin derivatives is quantitatively assessed through various in vitro assays. The half-maximal inhibitory concentration (IC50) is a key metric used to determine the cytotoxic potential of these compounds against various cancer cell lines. Additionally, their interaction with molecular targets such as DNA and specific enzymes is quantified to elucidate their mechanism of action.

Cytotoxicity of Olivomycin Derivatives

Compound/Derivative	Cell Line	Cancer Type	IC50 (µM)	Reference
Olivomycin A	A-498	Renal Cell Carcinoma	~1	[1]
Olivomycin A	786-O	Renal Cell Carcinoma	~0.05	[1]
Olivamide	Dnmt3a (in vitro)	-	7.1 ± 0.7	[2]
Olivomycin A	Dnmt3a (in vitro)	-	6 ± 1	[2]
Olivaсine Derivative 6	L1210	Mouse Leukemia	0.02	[3]
Olivaсine Derivative 7	L1210	Mouse Leukemia	1
Olivaсine Derivative 9 (S16020)	L1210	Mouse Leukemia	0.0041
Olivaсine Derivative 9 (S16020)	A549	Non-small-cell Lung Cancer	0.030
Olivaсine Derivative 9 (S16020)	MCF-7	Breast Cancer	0.075
Olivaсine Derivative 15	L1210	Mouse Leukemia	IC50 not specified, but noted as very interesting
Olivaсine Derivative 16	L1210	Mouse Leukemia	0.33
Olivaсine Derivative 19	L1210	Mouse Leukemia	7.15
Olivaсine Derivative 19	A549	Non-small-cell Lung Cancer	8.19
Olivaсine Derivative 20	L1210	Mouse Leukemia	6.08
Olivaсine Derivative 20	A549	Non-small-cell Lung Cancer	8.25
Olivaсine Derivative 23	L1210	Mouse Leukemia	0.05
Olivaсine Derivative 23	A549	Non-small-cell Lung Cancer	0.095
Olivaсine Derivative 23	MCF-7	Breast Cancer	0.23
Olivaсine Derivative 24	L1210	Mouse Leukemia	0.9
Olivaсine Derivative 24	A549	Non-small-cell Lung Cancer	5.03
Olivaсine Derivative 25	L1210	Mouse Leukemia	1.5
Olivaсine Derivative 25	A549	Non-small-cell Lung Cancer	2.12

Note: Olivacine and its derivatives are structurally related to olivomycins and are included for comparative purposes, showcasing the potential for potent anticancer activity within this broader class of compounds.

DNA Binding Affinity

The primary mechanism of action for olivomycin and its derivatives is their interaction with DNA. They typically bind to the minor groove of GC-rich regions, often forming a dimer coordinated by a divalent cation like Mg²⁺. This binding event physically obstructs the progression of DNA and RNA polymerases, thereby inhibiting replication and transcription.

Experimental Protocols

The following sections provide detailed methodologies for key experiments cited in the study of olivomycin derivatives.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Materials:

• 96-well plates

• Cancer cell lines of interest

• Complete cell culture medium

• Olivomycin derivatives (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the olivomycin derivatives in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan (B1609692) Formation: Incubate the plates for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting up and down.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

DNA Binding Analysis (Circular Dichroism Spectroscopy)

Circular dichroism (CD) spectroscopy is a powerful technique to study the conformational changes in DNA upon binding of a ligand, providing insights into the binding mode.

Materials:

• CD spectrophotometer

• Quartz cuvettes with a defined path length (e.g., 1 cm)

• Calf thymus DNA (ctDNA) or specific oligonucleotide sequences

• Buffer solution (e.g., Tris-HCl buffer with NaCl and MgCl₂)

• Olivomycin derivatives

Procedure:

• Sample Preparation: Prepare a stock solution of DNA in the buffer. The concentration should be determined spectrophotometrically. Prepare stock solutions of the olivomycin derivatives in a suitable solvent and then dilute them in the same buffer as the DNA.

• Instrument Setup: Set up the CD spectrophotometer to scan in the desired wavelength range (typically 220-320 nm for DNA). Set the scanning parameters, such as bandwidth, scanning speed, and number of accumulations.

• Baseline Correction: Record the CD spectrum of the buffer alone to establish a baseline.

• DNA Spectrum: Record the CD spectrum of the DNA solution alone. B-form DNA typically shows a positive band around 275 nm and a negative band around 245 nm.

• Titration: Add increasing concentrations of the olivomycin derivative to the DNA solution. After each addition, allow the sample to equilibrate and then record the CD spectrum.

• Data Analysis: Subtract the buffer baseline from all spectra. Analyze the changes in the CD spectrum of the DNA upon addition of the derivative. Significant changes in the ellipticity and wavelength of the CD bands can indicate binding and may provide information about the binding mode (e.g., intercalation vs. groove binding).

Topoisomerase I Inhibition Assay (DNA Relaxation Assay)

This assay measures the ability of a compound to inhibit the activity of topoisomerase I, which relaxes supercoiled DNA.

Materials:

• Supercoiled plasmid DNA (e.g., pBR322)

• Human Topoisomerase I enzyme

• 10x Topoisomerase I reaction buffer

• Stop buffer/loading dye (containing SDS and a tracking dye)

• Agarose (B213101)

• TAE or TBE buffer for electrophoresis

• Ethidium (B1194527) bromide or other DNA stain

• Gel electrophoresis apparatus and power supply

• UV transilluminator and gel documentation system

Procedure:

• Reaction Setup: In a microcentrifuge tube on ice, prepare the reaction mixture containing the 10x reaction buffer, supercoiled plasmid DNA, and nuclease-free water to the desired final volume.

• Inhibitor Addition: Add the olivomycin derivative at various concentrations to the reaction tubes. Include a positive control (a known topoisomerase I inhibitor like camptothecin) and a negative control (no inhibitor).

• Enzyme Addition: Add a predetermined amount of topoisomerase I to each tube (except for a no-enzyme control). The amount of enzyme should be sufficient to fully relax the supercoiled DNA in the absence of an inhibitor.

• Incubation: Incubate the reaction mixtures at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction by adding the stop buffer/loading dye.

• Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel. Run the gel at a constant voltage until the different DNA forms (supercoiled, relaxed, and nicked) are well separated.

• Visualization: Stain the gel with ethidium bromide and visualize the DNA bands under UV light.

• Data Analysis: Analyze the gel image. The supercoiled DNA migrates fastest, followed by the relaxed DNA. Inhibition of topoisomerase I activity is observed as a decrease in the amount of relaxed DNA and a corresponding increase in the amount of supercoiled DNA.

Signaling Pathways and Mechanisms of Action

The antitumor activity of olivomycin derivatives extends beyond their direct interaction with DNA. They can trigger a cascade of cellular events, ultimately leading to programmed cell death, or apoptosis. The specific signaling pathways activated can depend on the cellular context, including the p53 status of the cancer cells.

Apoptosis Induction by Olivomycin A

Olivomycin A has been shown to induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. The diagram below illustrates the key components of the apoptosis signaling pathway activated by olivomycin A.

Caption: Apoptosis signaling pathway induced by Olivomycin A.

Experimental Workflow for Evaluating Olivomycin Derivatives

The following diagram outlines a typical workflow for the preclinical evaluation of novel olivomycin derivatives.

Caption: Preclinical evaluation workflow for olivomycin derivatives.

Conclusion and Future Directions

Olivomycin and its derivatives represent a compelling class of antitumor agents with a well-defined primary mechanism of action targeting DNA. The exploration of structural modifications has revealed opportunities to enhance their cytotoxic potency, modulate their DNA binding properties, and potentially reduce their toxicity. The induction of apoptosis through intricate signaling pathways further underscores their therapeutic potential.

Future research in this area should focus on:

• Systematic Structure-Activity Relationship (SAR) Studies: A comprehensive synthesis and evaluation of a diverse library of olivomycin derivatives against a standardized panel of cancer cell lines would provide a clearer understanding of the structural features crucial for potent and selective anticancer activity.

• Elucidation of Resistance Mechanisms: Investigating the potential for cancer cells to develop resistance to olivomycin derivatives is critical for their long-term clinical viability.

• Advanced Drug Delivery Systems: Encapsulating olivomycin derivatives in targeted nanoparticles or other drug delivery systems could improve their pharmacokinetic properties and reduce off-target toxicity.

• Combination Therapies: Exploring the synergistic effects of olivomycin derivatives with other anticancer drugs, including those that target different cellular pathways, could lead to more effective treatment regimens.

By continuing to unravel the complexities of their biological activity, researchers can pave the way for the development of next-generation olivomycin-based therapies for the treatment of a broad range of cancers.

References

• 1. Olivomycin A Targets Epithelial–Mesenchymal Transition, Apoptosis, and Mitochondrial Quality Control in Renal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: Olivomycin for DNA Staining in Microscopy

Introduction

Olivomycin (B1226810) A is a fluorescent antibiotic belonging to the aureolic acid family, produced by Streptomyces olivoreticuli.[1] It serves as a valuable tool in cellular and molecular biology for the visualization of DNA. The primary mechanism of action involves its specific binding to the minor groove of GC-rich regions within double-stranded DNA.[1][2][3][4] This interaction is critically dependent on the presence of divalent cations, such as magnesium (Mg²⁺), which facilitate the formation of an olivomycin-Mg²⁺ complex that then binds to the DNA.[5] This binding event physically obstructs the progression of proteins like DNA and RNA polymerases, thereby inhibiting replication and transcription.[1][2][3] In fluorescence microscopy, this property allows for the specific and bright staining of the cell nucleus, making it a useful reagent for analyzing nuclear morphology and DNA content.

Key Applications:

• Visualization of nuclear DNA in fixed and live cells.

• Analysis of nuclear morphology changes in response to drug treatments.

• Counterstaining in immunofluorescence protocols.

• Studies of apoptosis and DNA damage.[1]

Quantitative Data and Staining Parameters

The following table summarizes the key quantitative parameters for using olivomycin A as a DNA stain in fluorescence microscopy. Optimal conditions may vary depending on the cell type, experimental setup, and microscope configuration.

Parameter	Recommended Value	Notes
Excitation Wavelength (λex)	~440 nm (Peak) or 488 nm (Laser Line)	While the peak excitation for the DNA-bound complex is around 440 nm, the 488 nm laser line commonly available on confocal and fluorescence microscopes is effective for excitation.[1][5]
Emission Wavelength (λem)	~530 - 540 nm	Emits a green fluorescence. A standard FITC or GFP filter set is often suitable.[1][5]
Working Concentration	1 - 10 µg/mL	This range is a general starting point. Concentration should be titrated for each specific cell line and application to achieve optimal signal-to-noise ratio. A higher concentration (100 µg/mL) has been noted for flow cytometry.[5]
Incubation Time	15 - 30 minutes	Shorter times are preferable for live-cell imaging to minimize cytotoxicity. For fixed cells, longer incubation may improve signal intensity.[1]
Required Cofactor	15 mM MgCl₂	Magnesium is essential for the formation of the DNA-binding complex.[5]
Binding Specificity	GC-rich DNA sequences	Binds preferentially to sites containing 5'-GG-3' or 5'-GC-3' dinucleotides.[1][3][4]

Experimental Workflow

The general workflow for olivomycin DNA staining involves cell preparation, an optional fixation and permeabilization step, staining, and imaging.

Caption: General workflow for olivomycin DNA staining.

Detailed Staining Protocol (Fixed Cells)

This protocol is optimized for staining DNA in mammalian cells cultured on coverslips.

1. Reagents and Materials

• Olivomycin A powder

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution

• Phosphate-Buffered Saline (PBS), pH 7.4

• Magnesium Chloride (MgCl₂)

• Paraformaldehyde (PFA), 4% in PBS

• Triton™ X-100, 0.1% in PBS

• Glass coverslips and microscope slides

• Mounting medium (e.g., ProLong™ Gold Antifade Mountant)

• Staining dishes or multi-well plates

2. Solution Preparation

• Olivomycin A Stock Solution (1 mg/mL): Dissolve Olivomycin A powder in DMSO to a final concentration of 1 mg/mL. Aliquot into single-use tubes and store at -20°C, protected from light.

• Staining Buffer: Prepare PBS containing 15 mM MgCl₂.

• Olivomycin Working Solution (e.g., 5 µg/mL): Immediately before use, dilute the 1 mg/mL stock solution into the Staining Buffer to the desired final concentration (e.g., 1:200 dilution for 5 µg/mL). Protect from light.

• Fixation Solution: 4% PFA in PBS.

• Permeabilization Solution: 0.1% Triton™ X-100 in PBS.

3. Step-by-Step Staining Procedure

• Cell Culture: Seed cells onto sterile glass coverslips in a multi-well plate and culture overnight at 37°C with 5% CO₂ to allow for cell attachment and growth.[1]

• Wash: Gently aspirate the culture medium and wash the cells once with 1 mL of PBS.

• Fixation: Add 1 mL of 4% PFA solution to each well. Incubate for 15 minutes at room temperature.[1]

• Wash: Aspirate the fixation solution and wash the cells twice with PBS for 5 minutes each.

• Permeabilization: Add 1 mL of 0.1% Triton™ X-100 solution to each well. Incubate for 10 minutes at room temperature.[1] This step is crucial for allowing the stain to access the nucleus.

• Wash: Aspirate the permeabilization solution and wash the cells twice with PBS for 5 minutes each.

• Staining: Aspirate the PBS and add the freshly prepared Olivomycin Working Solution to cover the cells on the coverslip. Incubate for 15-30 minutes at room temperature, protected from light.

• Final Washes: Aspirate the staining solution and wash the coverslips twice with Staining Buffer (PBS + 15 mM MgCl₂) to remove excess unbound dye.

• Mounting: Carefully remove the coverslips from the wells, remove excess buffer from the edge with a lab wipe, and invert onto a drop of mounting medium on a clean microscope slide.[1]

• Sealing and Curing: Seal the edges of the coverslip with nail polish to prevent drying. Allow the mounting medium to cure according to the manufacturer's instructions (typically overnight at room temperature in the dark).

4. Microscopy and Imaging

• Image the slides using a fluorescence or confocal microscope.

• Use an excitation source near 488 nm and an emission filter designed to collect light between 515 nm and 555 nm.[1]

• Adjust exposure time or laser power to achieve a strong signal without saturating the detector.

Notes on Live-Cell Staining:

For live-cell imaging, omit the fixation and permeabilization steps (Steps 3-6). After an initial PBS wash, incubate the live cells with the Olivomycin Working Solution for 15 minutes, perform the final washes, and immediately proceed to imaging in a suitable live-cell imaging buffer containing 15 mM MgCl₂. Note that prolonged exposure to the excitation light and the stain itself can induce phototoxicity and cellular stress.

References

• 1. Olivomycin A Targets Epithelial–Mesenchymal Transition, Apoptosis, and Mitochondrial Quality Control in Renal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Olivomycin A|Antitumor Antibiotic|For Research [benchchem.com]
• 3. Discrimination between G/C Binding Sites by Olivomycin A Is Determined by Kinetics of the Drug-DNA Interaction [mdpi.com]
• 4. Discrimination between G/C Binding Sites by Olivomycin A Is Determined by Kinetics of the Drug-DNA Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]

Application Notes and Protocols for Live-Cell Imaging with Olivomycin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olivomycin B is a fluorescent antibiotic belonging to the aureolic acid group of compounds. It functions by binding to the minor groove of GC-rich regions of double-stranded DNA. This property makes it a valuable tool for visualizing nuclear DNA in living cells. When bound to DNA, its fluorescence is significantly enhanced, allowing for the specific staining and imaging of the nucleus. These application notes provide a detailed protocol for utilizing Olivomycin B for live-cell imaging, offering insights into its mechanism, and providing guidelines for successful experimental execution. Proper handling and optimization are crucial due to the potential for cytotoxicity and phototoxicity.

Signaling Pathway and Mechanism of Action

Olivomycin B, like other aureolic acid antibiotics, intercalates into the DNA double helix. This interaction is preferential for GC-rich sequences and is thought to involve the formation of a drug-dimer that sits (B43327) within the minor groove. This binding can interfere with DNA replication and transcription, which is the basis for its antibiotic and potential anti-cancer activities. In the context of live-cell imaging, the key aspect is the significant increase in fluorescence upon DNA binding, which allows for the visualization of nuclear morphology and dynamics.

Caption: Mechanism of Olivomycin B fluorescence upon binding to DNA.

Quantitative Data Summary

The optimal concentration of Olivomycin B for live-cell imaging is a balance between achieving sufficient fluorescence for detection and minimizing cytotoxicity. Based on data from the closely related Olivomycin A and general principles of live-cell staining with DNA-binding agents, the following concentrations have been evaluated. It is crucial to perform a dose-response curve for your specific cell type and experimental duration.

Parameter	Concentration Range	Notes
Working Concentration	10 nM - 100 nM	Start with 50 nM and optimize. Higher concentrations may induce apoptosis.
Incubation Time	15 - 60 minutes	Longer incubation times may increase cytotoxicity.
Imaging Duration	< 24 hours	Monitor cells for signs of toxicity (e.g., blebbing, detachment).
IC50 (Analog)	16 nM - 93 nM	Varies by cell line; indicates potential for cytotoxicity.

Experimental Protocols

Materials

• Olivomycin B stock solution (e.g., 1 mM in DMSO)

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM or equivalent)

• Cells of interest cultured on imaging-compatible plates or dishes (e.g., glass-bottom dishes)

• Phosphate-buffered saline (PBS), sterile

• Incubator (37°C, 5% CO₂)

• Fluorescence microscope equipped for live-cell imaging with appropriate filter sets.

Protocol: Live-Cell Staining with Olivomycin B

• Cell Preparation:

  • Plate cells on glass-bottom dishes or other imaging-compatible plates.

  • Allow cells to adhere and reach the desired confluency (typically 50-70%).

  • Ensure cells are healthy and growing normally before staining.

• Preparation of Staining Solution:

  • Prepare a fresh working solution of Olivomycin B in pre-warmed live-cell imaging medium.

  • A starting concentration of 50 nM is recommended. Dilute the stock solution accordingly. For example, to make 1 mL of 50 nM solution from a 1 mM stock, perform a serial dilution.

• Cell Staining:

  • Aspirate the culture medium from the cells.

  • Gently wash the cells once with pre-warmed PBS.

  • Add the Olivomycin B staining solution to the cells.

  • Incubate for 15-30 minutes at 37°C in a 5% CO₂ incubator, protected from light.

• Washing:

  • Aspirate the staining solution.

  • Gently wash the cells twice with pre-warmed live-cell imaging medium to remove unbound dye and reduce background fluorescence.

  • After the final wash, add fresh, pre-warmed live-cell imaging medium to the cells for imaging.

• Live-Cell Imaging:

  • Transfer the plate to the fluorescence microscope equipped with an environmental chamber to maintain 37°C and 5% CO₂.

  • Allow the plate to equilibrate on the microscope stage for at least 10 minutes before imaging.

  • Crucially, the exact excitation and emission wavelengths for Olivomycin B are not consistently reported in literature. Based on related compounds like Chromomycin A3, a starting point for excitation is in the blue-green range (~450-490 nm) and emission in the green-yellow range (~515-560 nm). It is highly recommended to perform a spectral scan on a spectrophotometer or a microscope with a spectral detector to determine the optimal settings for your specific setup.

  • Use the lowest possible laser power and exposure time to minimize phototoxicity.

  • Acquire images at desired time intervals. Monitor cell morphology for any signs of phototoxicity or cytotoxicity.

Experimental Workflow

The following diagram outlines the key steps for a successful live-cell imaging experiment using Olivomycin B.

Caption: Experimental workflow for live-cell imaging with Olivomycin B.

Troubleshooting

• High Background Fluorescence:

  • Cause: Incomplete removal of unbound dye.

  • Solution: Increase the number of washes after staining. Ensure the imaging medium does not contain components that might be autofluorescent.

• Weak Signal:

  • Cause: Suboptimal excitation/emission wavelengths, low dye concentration, or short incubation time.

  • Solution: Perform a spectral scan to determine the optimal wavelengths. Increase the Olivomycin B concentration or incubation time, but monitor for cytotoxicity.

• Phototoxicity (Cell Blebbing, Death):

  • Cause: Excessive laser power or prolonged exposure.

  • Solution: Reduce laser power and/or exposure time. Increase the time interval between image acquisitions. Use a more sensitive camera.

• Cytotoxicity (Apoptosis, Detachment):

  • Cause: High concentration of Olivomycin B or prolonged incubation.

  • Solution: Perform a titration to find the lowest effective concentration. Reduce the incubation time. Ensure the cells are healthy before starting the experiment.

Conclusion

Olivomycin B is a useful fluorescent probe for visualizing nuclear DNA in living cells. Success with this reagent requires careful optimization of staining conditions and imaging parameters to minimize its inherent toxicity. By following the detailed protocols and troubleshooting guidelines provided, researchers can effectively utilize Olivomycin B to study nuclear dynamics in real-time.

Application Notes and Protocols for Olivomycin-Induced Apoptosis in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Olivomycin A, a member of the aureolic acid class of antibiotics, for the induction of apoptosis in cancer cells. The protocols detailed below are based on established methodologies and findings from peer-reviewed research, offering a framework for investigating the apoptotic effects of this compound. While the focus is on Olivomycin A due to the availability of detailed data, the principles may be applicable to related compounds like Olivomycin B.

Data Presentation: Efficacy of Olivomycin A in Inducing Apoptosis

The following table summarizes the effective concentrations of Olivomycin A and its impact on apoptosis in different renal cell carcinoma (RCC) lines. This data highlights the compound's potency and cell-line-specific effects.

Cell Line	p53 Status	Olivomycin A Concentration	Incubation Time	Outcome	Reference
A-498	Wild-type	1 µM	24 hours	Effective induction of apoptosis.[1]	[1]
786-O	Loss-of-function	50 nM	24 hours	Effective induction of apoptosis.[1]	[1]
A-498	Wild-type	Starting at 10 nM	Not specified	Significant inhibition of colony formation.[1]	[1]
786-O	Loss-of-function	Starting at 1 nM	Not specified	Significant inhibition of colony formation.[1]	[1]

Signaling Pathways in Olivomycin A-Induced Apoptosis

Olivomycin A induces apoptosis through distinct, p53-dependent mechanisms that can vary based on the genetic background of the cancer cells.[1][2]

In cancer cells with wild-type p53, such as the A-498 cell line, Olivomycin A primarily activates the intrinsic apoptotic pathway .[1][2] This is characterized by the upregulation of pro-apoptotic proteins like Puma and Bak, leading to the activation of caspase-9.[1][2]

Conversely, in cancer cells with loss-of-function p53 mutations, like the 786-O cell line, Olivomycin A appears to engage both the intrinsic and extrinsic apoptotic pathways .[1][2] This is evidenced by the activation of caspase-8 and the truncation of Bid, alongside the activation of the mitochondrial pathway.[1][2]

Caption: Olivomycin A-induced apoptotic signaling pathways.

Experimental Workflow

The following diagram outlines a general workflow for investigating the apoptotic effects of Olivomycin on cancer cell lines.

Caption: General experimental workflow for apoptosis studies.

Experimental Protocols

Cell Culture of A-498 and 786-O Renal Cancer Cells

• Media Preparation:

  • A-498 Cells: Culture in IMDM supplemented with 10% Fetal Bovine Serum (FBS), 100 Units/mL penicillin, and 100 µg/mL streptomycin.[3]

  • 786-O Cells: Culture in RPMI-1640 Medium supplemented with 10% FBS.

• Culture Conditions:

  • Incubate cells at 37°C in a humidified atmosphere with 5% CO2.[4]

  • For A-498 and 786-O cells, it has been reported to culture them at 37°C, in 5% CO2 and 2% O2.[3]

  • Plate cells at a density of at least 5000 cells/cm² in flasks coated with rat tail collagen type IV (5 µg/cm²).[3]

• Sub-culturing:

  • Passage cells when they reach 70-90% confluency.[4]

  • Wash the cell monolayer with PBS.

  • Use 0.25% Trypsin-EDTA solution to detach the cells.[3]

  • Neutralize trypsin with complete growth medium and centrifuge the cells.

  • Resuspend the cell pellet in fresh medium and seed into new culture vessels at a recommended split ratio (e.g., 1:4 to 1:12 for 786-O).

Olivomycin Treatment

• Prepare a stock solution of Olivomycin in a suitable solvent (e.g., DMSO).

• On the day of the experiment, dilute the stock solution in a complete culture medium to achieve the desired final concentrations (e.g., 50 nM to 1 µM).

• Include a vehicle control (e.g., DMSO at the same concentration as the highest Olivomycin treatment).

• Remove the existing medium from the cultured cells and replace it with the medium containing Olivomycin or the vehicle control.

• Incubate the cells for the desired period (e.g., 24 hours).

Annexin V/PI Apoptosis Assay by Flow Cytometry

This protocol is for the detection and quantification of apoptotic and necrotic cells.

• Reagents and Materials:

  • Annexin V-FITC (or other fluorochrome)

  • Propidium Iodide (PI)

  • Annexin V Binding Buffer

  • Phosphate-Buffered Saline (PBS)

  • Flow cytometer

• Procedure:

  • After incubation with Olivomycin, collect both floating and adherent cells. For adherent cells, use trypsinization.[2]

  • Wash the collected cells twice with cold PBS by centrifuging at approximately 670 x g for 5 minutes at room temperature.[2]

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[5]

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.[5]

  • Add 5 µL of Annexin V-FITC and 1-2 µL of PI solution (1 mg/mL) to the cell suspension.[2][5]

  • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[5]

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.[5]

  • Analyze the samples immediately by flow cytometry.

• Data Interpretation:

  • Annexin V-negative / PI-negative: Live cells

  • Annexin V-positive / PI-negative: Early apoptotic cells

  • Annexin V-positive / PI-positive: Late apoptotic or necrotic cells

Western Blot Analysis of Apoptosis-Related Proteins

This protocol is for detecting changes in the expression levels of key apoptotic proteins.

• Reagents and Materials:

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Protein assay kit (e.g., BCA or Bradford)

  • SDS-PAGE gels

  • Transfer buffer

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., against Caspase-3, Caspase-8, Caspase-9, PARP, Bcl-2, Bak, Puma, β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate (ECL)

• Procedure:

  • Cell Lysis: After treatment, wash cells with cold PBS and lyse them with lysis buffer on ice.

  • Protein Quantification: Determine the protein concentration of each lysate using a protein assay kit to ensure equal loading.

  • SDS-PAGE: Denature protein samples by boiling in Laemmli buffer and load equal amounts of protein onto an SDS-PAGE gel for separation based on molecular weight.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with blocking buffer for at least 1 hour at room temperature to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Washing: Wash the membrane three times with TBST for 10 minutes each.

  • Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Washing: Repeat the washing step.

  • Detection: Add the chemiluminescent substrate to the membrane and visualize the protein bands using an imaging system.

  • Analysis: Quantify the band intensities and normalize to a loading control like β-actin. An increase in cleaved caspases and PARP, or changes in the expression of Bcl-2 family proteins, can indicate the induction of apoptosis.[6][7]

References

• 1. Olivomycin A Targets Epithelial–Mesenchymal Transition, Apoptosis, and Mitochondrial Quality Control in Renal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient generation of patient-matched malignant and normal primary cell cultures from clear cell renal cell carcinoma patients: clinically relevant models for research and personalized medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. horizondiscovery.com [horizondiscovery.com]
• 5. Protocol : Annexin V and PI Staining by Flow Cytometry [bio-techne.com]
• 6. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Notes and Protocols for Chromatin Immunoprecipitation (ChIP) Studies Involving Olivomycin B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for investigating the effects of the aureolic acid antibiotic, olivomycin (B1226810) B, on chromatin dynamics using chromatin immunoprecipitation (ChIP). Given the limited availability of published ChIP protocols specifically for olivomycin B, the following sections are based on established methodologies for the closely related compound, olivomycin A, and general ChIP principles. Olivomycin A and B are structural analogs, and their mechanism of action—binding to GC-rich regions of DNA—is considered to be highly similar.

Introduction

Olivomycin B is an aureolic acid antibiotic known for its antitumor properties, which stem from its ability to bind to the minor groove of GC-rich DNA sequences.[1][2] This interaction can interfere with the binding of transcription factors and modulate the activity of DNA-dependent enzymes, leading to the inhibition of transcription and replication.[1][3][4] Chromatin immunoprecipitation is a powerful technique to study these interactions in a cellular context. By treating cells with olivomycin B prior to ChIP, researchers can investigate how this compound alters the chromatin landscape, including the occupancy of transcription factors, RNA polymerase, and the presence of specific histone modifications at particular genomic loci.

Recent studies using the related compound olivomycin A have shown that it can decrease the presence of RNA Polymerase II (RNAPII) at gene promoters and coding regions. Furthermore, treatment with olivomycin A has been associated with an increase in the abundance of histone H3 at certain genes and the induction of DNA damage signaling, evidenced by the phosphorylation of histone H2AX (γH2AX). These findings suggest that olivomycin B may impact both the transcriptional machinery and the epigenetic state of the chromatin.

Key Applications

• Investigating the effect of olivomycin B on the binding of specific transcription factors to their target genes.

• Analyzing changes in RNA Polymerase II occupancy to assess the impact on transcription.

• Profiling alterations in histone modifications (e.g., histone H3 abundance, γH2AX) at specific genomic regions following olivomycin B treatment.

• Identifying genomic regions that are targeted by olivomycin B-induced chromatin remodeling.

Quantitative Data Summary

The following table summarizes quantitative data from a study on olivomycin A, which can be used as a reference for expected outcomes when using olivomycin B. The data shows the effect of 100 nM olivomycin A treatment for 3 hours on the abundance of total RNA Polymerase II (RNAPII) at a CMV promoter driving a luciferase reporter gene in HEK293T cells.

Target Protein	Genomic Region	Treatment	Fold Change vs. Untreated	Reference
Total RNAPII	CMV Promoter (0.2 kb from TSS)	100 nM Olivomycin A (3h)	~0.6 (Decrease)
Total RNAPII	CMV Promoter (0.4 kb from TSS)	100 nM Olivomycin A (3h)	~0.55 (Decrease)
Histone H3	Various endogenous genes	100 nM Olivomycin A (3h)	Statistically significant increase

Experimental Protocols

Protocol 1: Cell Treatment with Olivomycin B and Chromatin Preparation

This protocol describes the initial steps of treating cells with olivomycin B, followed by crosslinking and chromatin preparation for a subsequent ChIP experiment.

Materials:

• Cell culture medium appropriate for the cell line

• Olivomycin B (stock solution in a suitable solvent, e.g., DMSO)

• Phosphate-buffered saline (PBS), ice-cold

• Formaldehyde (B43269) (37% solution)

• Glycine (B1666218) (1.25 M solution)

• Cell scrapers

• Protease inhibitor cocktail

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 8.0, 10 mM EDTA, 1% SDS, plus protease inhibitors)

• Sonicator

Procedure:

• Cell Culture: Plate cells at a density that will result in approximately 80-90% confluency on the day of the experiment. For a standard ChIP experiment, 1-5 x 10^7 cells per immunoprecipitation are recommended.

• Olivomycin B Treatment:

  • On the day of the experiment, treat the cells with the desired concentration of olivomycin B. Based on studies with olivomycin A, a concentration range of 10-100 nM is a good starting point.

  • Incubate the cells for a specified period. A 3-hour incubation has been shown to be effective for olivomycin A to induce changes in RNAPII occupancy. This timing may need to be optimized for different cell lines and target proteins.

• Crosslinking:

  • Add formaldehyde directly to the cell culture medium to a final concentration of 1%.

  • Incubate for 10 minutes at room temperature with gentle shaking.

• Quenching:

  • Stop the crosslinking by adding glycine to a final concentration of 0.125 M.

  • Incubate for 5 minutes at room temperature with gentle shaking.

• Cell Harvesting:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add ice-cold PBS with protease inhibitors and scrape the cells.

  • Transfer the cell suspension to a conical tube and centrifuge at 1,500 x g for 5 minutes at 4°C.

• Cell Lysis:

  • Discard the supernatant and resuspend the cell pellet in Lysis Buffer containing protease inhibitors.

  • Incubate on ice for 10-15 minutes.

• Chromatin Shearing:

  • Shear the chromatin by sonication to an average fragment size of 200-800 bp. The optimal sonication conditions (power, duration, cycles) must be determined empirically for each cell line and sonicator.

  • After sonication, centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant, which contains the sheared chromatin, to a new tube. This chromatin can be used immediately or stored at -80°C.

Protocol 2: Chromatin Immunoprecipitation

Materials:

• Sheared chromatin from Protocol 1

• ChIP Dilution Buffer (e.g., 16.7 mM Tris-HCl pH 8.1, 167 mM NaCl, 1.2 mM EDTA, 1.1% Triton X-100, 0.01% SDS)

• Primary antibody (specific for the target protein, e.g., anti-RNAPII, anti-Histone H3, anti-γH2AX)

• Control IgG (from the same species as the primary antibody)

• Protein A/G magnetic beads or agarose (B213101) beads

• Wash Buffers (low salt, high salt, LiCl wash)

• Elution Buffer (e.g., 1% SDS, 0.1 M NaHCO3)

• NaCl (5 M solution)

• RNase A

• Proteinase K

• DNA purification kit or phenol-chloroform

Procedure:

• Immunoprecipitation Setup:

  • Dilute the sheared chromatin with ChIP Dilution Buffer.

  • Set aside a small aliquot of the diluted chromatin to serve as the "input" control.

  • To the remaining chromatin, add the primary antibody and control IgG to separate tubes. The optimal amount of antibody should be determined by titration.

  • Incubate overnight at 4°C with rotation.

• Immune Complex Capture:

  • Add pre-blocked Protein A/G beads to each immunoprecipitation reaction.

  • Incubate for 2-4 hours at 4°C with rotation.

• Washes:

  • Pellet the beads using a magnetic rack or centrifugation.

  • Perform a series of washes to remove non-specifically bound proteins and DNA. This typically includes sequential washes with a low salt buffer, a high salt buffer, a LiCl wash buffer, and a final wash with TE buffer.

• Elution:

  • Elute the protein-DNA complexes from the beads by adding Elution Buffer and incubating at room temperature.

• Reverse Crosslinking:

  • Add NaCl to the eluted samples and the input control to a final concentration of 0.2 M.

  • Incubate at 65°C for at least 4-6 hours (or overnight) to reverse the formaldehyde crosslinks.

• DNA Purification:

  • Treat the samples with RNase A and then Proteinase K.

  • Purify the DNA using a commercial DNA purification kit or by phenol-chloroform extraction followed by ethanol (B145695) precipitation.

• Data Analysis:

  • The purified DNA can be analyzed by qPCR to quantify the enrichment of specific genomic regions or by next-generation sequencing (ChIP-seq) for genome-wide analysis.

Visualizations

Caption: Workflow for ChIP analysis of olivomycin B-treated cells.

Caption: Proposed mechanism of olivomycin B action on chromatin.

References

• 1. Differential Impact of Random GC Tetrad Binding and Chromatin Events on Transcriptional Inhibition by Olivomycin A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Olivomycin induces tumor cell apoptosis and suppresses p53-induced transcription - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying GC-Rich DNA Regions with Olivomycin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olivomycin (B1226810) B is a member of the aureolic acid family of antibiotics, which are known for their potent antitumor and antiviral activities. A key mechanism of action for these compounds is their ability to bind with high specificity to the minor groove of GC-rich regions in double-stranded DNA. This interaction is typically mediated by the formation of a dimeric drug molecule coordinated by a divalent cation, such as Mg²⁺. The binding of olivomycin B to these GC-rich sequences can interfere with crucial cellular processes like DNA replication and transcription by inhibiting the binding of transcription factors, such as Sp1.[1][2] Its intrinsic fluorescence makes it a valuable tool for visualizing and quantifying GC-rich regions within the genome.

These application notes provide detailed protocols for utilizing olivomycin B in various molecular biology techniques to study the structure and function of GC-rich DNA regions.

Data Presentation

Quantitative Data on Olivomycin-DNA Interactions

The interaction of olivomycin with GC-rich DNA is characterized by both its binding affinity and its kinetics. While the equilibrium binding constants are similar across different GC-rich sequences, the dissociation rates vary significantly, which is crucial for its biological activity.[3]

Parameter	Value	DNA Sequence Context	Method	Reference
Binding Constant (Kb)	~106 M-1	Various GC-rich sites	Isothermal Titration Calorimetry (ITC)	[3]
Dissociation Rate Constant (koff)	Slower	SGCS, SGGS (S = G or C)	Electrophoretic Mobility Shift Assay (EMSA), Fluorescence	[3]
Faster	SCGS (S = G or C)	EMSA, Fluorescence
Stoichiometry (Olivomycin:DNA)	2:1	Tetranucleotide GC-sites	Fluorescence Titration

Photophysical Properties of Olivomycin

Property	Value	Notes	Reference
Excitation Maximum (λex)	~485 nm	Varies slightly with solvent and binding state.
Emission Maximum (λem)	~517-535 nm	Dependent on binding to DNA and local environment.

Experimental Protocols

Protocol 1: Fluorescence Microscopy of GC-Rich Regions in Mammalian Cells

This protocol outlines the use of olivomycin B to visualize GC-rich regions, such as heterochromatin, in fixed mammalian cells.

Materials:

• Mammalian cells grown on coverslips

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Olivomycin B stock solution (1 mg/mL in a suitable solvent like DMSO, stored at -20°C, protected from light)

• Staining Buffer: PBS with 5 mM MgCl₂

• Antifade mounting medium

• Fluorescence microscope with appropriate filter sets (e.g., excitation filter ~480/20 nm, emission filter ~525/30 nm)

Procedure:

• Cell Preparation:

  • Wash cells grown on coverslips twice with PBS.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Staining:

  • Prepare a fresh working solution of olivomycin B in Staining Buffer. A starting concentration of 1-5 µg/mL is recommended, but this should be optimized for your cell type and experimental conditions.

  • Incubate the coverslips with the olivomycin B working solution for 20-30 minutes at room temperature, protected from light.

  • Wash the cells three times with Staining Buffer for 5 minutes each, protected from light.

• Mounting and Imaging:

  • Mount the coverslips onto glass slides using an antifade mounting medium.

  • Seal the coverslips with nail polish.

  • Image the cells using a fluorescence microscope with the appropriate filter set for olivomycin B fluorescence. GC-rich regions are expected to show enhanced fluorescence.

Protocol 2: Flow Cytometry for DNA Content and GC-Rich Region Analysis

This protocol provides a method for staining mammalian cells with olivomycin B for cell cycle analysis and assessment of GC-rich DNA content.

Materials:

• Single-cell suspension of mammalian cells

• PBS

• Cold 70% Ethanol (B145695)

• Staining Solution: 50 µg/mL olivomycin B, 100 µg/mL RNase A, and 5 mM MgCl₂ in PBS. The optimal olivomycin B concentration may need to be determined empirically (ranging from 10-100 µg/mL).

• Flow cytometer with a blue laser (e.g., 488 nm) and appropriate emission filters (e.g., ~530/30 nm bandpass filter).

Procedure:

• Cell Fixation:

  • Harvest and wash the cells once with cold PBS.

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise to the cell suspension.

  • Incubate the cells at -20°C for at least 2 hours (or overnight) for fixation.

• Staining:

  • Centrifuge the fixed cells at 800 x g for 5 minutes.

  • Discard the ethanol and wash the cell pellet once with PBS.

  • Resuspend the cell pellet in 1 mL of the Staining Solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer using a blue laser for excitation.

  • Collect the fluorescence emission in the green channel.

  • Gate on single cells to exclude doublets and debris.

  • Generate a histogram of fluorescence intensity to visualize the cell cycle distribution (G1, S, and G2/M phases). The intensity of olivomycin B fluorescence will be proportional to the DNA content and the abundance of GC-rich regions.

Protocol 3: DNA Footprinting with Olivomycin B (DNase I)

This protocol is for identifying the binding sites of olivomycin B on a specific DNA fragment using DNase I footprinting.

Materials:

• 32P-end-labeled DNA fragment of interest (100-400 bp)

• Olivomycin B stock solution

• Binding Buffer: 10 mM Tris-HCl (pH 7.5), 50 mM KCl, 5 mM MgCl₂

• DNase I (RNase-free)

• DNase I Dilution Buffer: 20 mM Tris-HCl (pH 7.5), 50 mM CaCl₂, 10 mM MgCl₂, 1 mM DTT, 100 µg/mL BSA

• Stop Solution: 200 mM NaCl, 30 mM EDTA, 1% SDS, 100 µg/mL yeast tRNA

• Phenol:Chloroform:Isoamyl Alcohol (25:24:1)

• 100% and 70% Ethanol

• Formamide Loading Dye

• Sequencing gel apparatus and reagents

Procedure:

• Binding Reaction:

  • In a microcentrifuge tube, prepare the binding reaction by mixing:

    • ~10,000-20,000 cpm of the 32P-end-labeled DNA probe

    • Binding Buffer to a final volume of 18 µL

    • Varying concentrations of olivomycin B (e.g., 0.1 µM to 10 µM). Include a no-drug control.

  • Incubate at room temperature for 30 minutes to allow binding to reach equilibrium.

• DNase I Digestion:

  • During the binding incubation, prepare a series of fresh dilutions of DNase I in DNase I Dilution Buffer. The optimal concentration needs to be determined empirically to achieve partial digestion.

  • Add 2 µL of the diluted DNase I to each binding reaction.

  • Incubate at room temperature for exactly 1 minute.

• Reaction Termination and DNA Purification:

  • Stop the reaction by adding 50 µL of Stop Solution.

  • Extract the DNA with an equal volume of phenol:chloroform:isoamyl alcohol.

  • Precipitate the DNA by adding 2.5 volumes of cold 100% ethanol and incubating at -80°C for 30 minutes.

  • Centrifuge at high speed for 15 minutes, wash the pellet with 70% ethanol, and air dry.

• Gel Electrophoresis and Autoradiography:

  • Resuspend the DNA pellets in 5 µL of Formamide Loading Dye.

  • Denature the samples by heating at 90°C for 5 minutes and then place them on ice.

  • Load the samples onto a denaturing polyacrylamide sequencing gel.

  • Run the gel until the desired resolution is achieved.

  • Dry the gel and expose it to X-ray film or a phosphorimager screen. The "footprint" will appear as a region of protection from DNase I cleavage in the lanes containing olivomycin B.

Visualizations

Signaling Pathway: Inhibition of Sp1-Mediated Transcription by Olivomycin B

Caption: Olivomycin B competitively inhibits the binding of the Sp1 transcription factor to GC-rich promoter regions.

Experimental Workflow: Studying Olivomycin B's Effect on Gene Expression

Caption: A typical experimental workflow to investigate the cellular and molecular effects of olivomycin B.

References

• 1. Fluorescent DNA probes for flow cytometry. Considerations and prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Olivomycin A Targets Epithelial–Mesenchymal Transition, Apoptosis, and Mitochondrial Quality Control in Renal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting of the Sp1 binding sites of HIV-1 long terminal repeat with chromomycin. Disruption of nuclear factor.DNA complexes and inhibition of in vitro transcription - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Olivomycin B in Antiviral Research: Information Not Available

Extensive searches for the application of Olivomycin (B1226810) B in antiviral research did not yield specific data on its efficacy, mechanism of action against viruses, or established experimental protocols for its study. The available scientific literature accessible through the performed searches does not contain information regarding the use of Olivomycin B as an antiviral agent.

While research has been conducted on other members of the olivomycin family, such as Olivomycin A, in the context of antiviral studies, these findings are not directly applicable to Olivomycin B. For instance, studies on Olivomycin A have explored its effects on retroviruses like HIV-1 and HIV-2. However, detailed quantitative data and specific protocols for Olivomycin B remain undocumented in the provided search results.

Given the lack of specific information on Olivomycin B's antiviral properties, this document will provide a generalized overview of standard protocols and methodologies commonly employed in antiviral research. These can serve as a foundational guide for researchers interested in investigating the potential antiviral activities of novel compounds, including Olivomycin B, should they choose to pursue such studies.

General Principles and Methodologies in Antiviral Research

The investigation of a compound's antiviral potential typically follows a structured approach, beginning with in vitro assays to determine efficacy and cytotoxicity, followed by mechanistic studies to understand how the compound inhibits viral replication.

I. In Vitro Antiviral Activity Assays

The initial step in assessing a compound's antiviral properties is to determine its ability to inhibit viral replication in cell culture.

Table 1: Common In Vitro Antiviral Assays

Assay Type	Principle	Key Parameters Measured
Plaque Reduction Assay	Measures the reduction in the formation of viral plaques (localized areas of cell death) in a cell monolayer in the presence of the test compound.	50% inhibitory concentration (IC50)
Yield Reduction Assay	Quantifies the reduction in the production of infectious virus particles from infected cells treated with the compound.	Virus titer (e.g., PFU/mL, TCID50/mL)
Cytopathic Effect (CPE) Inhibition Assay	Evaluates the ability of a compound to protect cells from the damaging effects (CPE) of viral infection.	50% effective concentration (EC50)
Reporter Gene Assay	Utilizes genetically engineered viruses that express a reporter gene (e.g., luciferase, GFP). Antiviral activity is measured by the reduction in reporter gene expression.	Reporter signal intensity

II. Cytotoxicity Assays

It is crucial to assess the toxicity of the test compound to the host cells to ensure that the observed antiviral effect is not due to cell death.

Table 2: Common Cytotoxicity Assays

Assay Type	Principle	Key Parameters Measured
MTT Assay	Measures the metabolic activity of cells, which is proportional to the number of viable cells.	50% cytotoxic concentration (CC50)
LDH Assay	Measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, an indicator of cytotoxicity.	LDH activity in the culture medium
Trypan Blue Exclusion Assay	A dye exclusion method where viable cells with intact membranes exclude the dye, while non-viable cells are stained.	Percentage of viable cells

The Selectivity Index (SI) , calculated as the ratio of CC50 to IC50 (SI = CC50/IC50), is a critical parameter to determine the therapeutic potential of an antiviral compound. A higher SI value indicates greater selectivity for viral targets over host cells.

Experimental Protocols: A Generalized Workflow

Below is a generalized workflow for evaluating the antiviral activity of a test compound.

Caption: Generalized experimental workflow for in vitro antiviral testing.

Investigating the Mechanism of Action

Once antiviral activity is confirmed, further studies are necessary to elucidate the compound's mechanism of action.

Caption: Logical flow for investigating the viral life cycle stage inhibited by a compound.

Protocol: Time-of-Addition Assay

This assay helps to determine the stage of the viral life cycle that is inhibited by the compound.

• Cell Seeding: Seed susceptible host cells in a multi-well plate and incubate overnight.

• Virus Infection: Infect the cells with the virus.

• Compound Addition at Different Time Points: Add the test compound at various time points post-infection (e.g., -2h, 0h, 2h, 4h, 6h, 8h).

• Incubation: Incubate the plates for a duration sufficient for one replication cycle.

• Quantify Viral Yield: Harvest the supernatant and quantify the amount of progeny virus produced using a suitable titration method (e.g., plaque assay).

• Analysis: A reduction in viral yield when the compound is added at specific time points indicates the stage of the viral life cycle that is targeted.

Conclusion

While there is a lack of specific information regarding the antiviral applications of Olivomycin B, the field of antiviral research provides a robust framework of established protocols and assays. Researchers interested in exploring the potential of Olivomycin B or other novel compounds can utilize these generalized methodologies to systematically evaluate their antiviral efficacy, cytotoxicity, and mechanism of action. Further investigation is required to determine if Olivomycin B possesses any antiviral properties.

Olivomycin B as a Fluorescent Probe for Mitochondrial DNA: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olivomycin (B1226810) B is an aureolic acid antibiotic known for its antitumor properties and its ability to bind to the minor groove of GC-rich DNA sequences. As a fluorescent compound, its emission is significantly enhanced upon intercalation with DNA, making it a potential candidate for a fluorescent probe. This document provides detailed application notes and protocols for the prospective use of Olivomycin B as a fluorescent probe for mitochondrial DNA (mtDNA). While Olivomycin B has been used for staining nuclear DNA, particularly in flow cytometry, its specific application for selectively staining mtDNA in mammalian cells is an emerging area of research. The protocols and data presented here are based on its known DNA binding properties and methodologies adapted from similar fluorescent probes.

Principle of Application

The potential for Olivomycin B to selectively stain mitochondrial DNA over nuclear DNA (nDNA) is hypothesized to be based on a combination of factors. Olivomycin preferentially binds to regions of DNA with high guanine-cytosine (GC) content. While the overall GC content of the mitochondrial and nuclear genomes can be similar, the distribution and accessibility of these GC-rich regions may differ. Furthermore, the distinct biochemical environment of the mitochondrial matrix and the supercoiled, protein-associated structure of mtDNA nucleoids might influence the binding and fluorescence of Olivomycin B.

It is important to note that due to the vast excess of nuclear DNA, achieving selective staining of mtDNA with DNA-binding dyes can be challenging. Methodologies often rely on using the dye at a very high dilution to minimize the signal from the nucleus.

Data Presentation

Spectroscopic and Binding Properties

Quantitative data on the specific interaction of Olivomycin B with mitochondrial DNA is limited. The following table summarizes known properties of Olivomycin and related compounds when bound to DNA, which can serve as a reference.

Property	Value	Notes
Binding Specificity	Prefers GC-rich DNA sequences	Binds to the minor groove.
Fluorescence	Emission is enhanced upon DNA binding
Excitation Maximum (with DNA)	~480 nm (with Chromomycin A3, a related compound)	Specific values for Olivomycin B with mtDNA are not readily available.
Emission Maximum (with DNA)	~575 nm (with Chromomycin A3, a related compound)	Specific values for Olivomycin B with mtDNA are not readily available.
Reported Staining Concentration (Yeast)	100 µg/mL	For total DNA staining in flow cytometry.[1]
Required Cofactor	Mg²⁺	Divalent cations are typically required for the binding of aureolic acid antibiotics to DNA.[1]

Experimental Protocols

Protocol 1: Fluorescent Staining of Mitochondrial DNA in Cultured Mammalian Cells for Microscopy

This protocol is adapted from general methodologies for staining mtDNA with fluorescent dyes and the known properties of Olivomycin B. Optimization of the Olivomycin B concentration is critical to achieve selective mtDNA staining.

Materials:

• Olivomycin B

• Dimethyl sulfoxide (B87167) (DMSO)

• Mammalian cell line of interest

• Cell culture medium

• Phosphate-buffered saline (PBS)

• MitoTracker™ Red CMXRos (or another mitochondrial marker)

• Hoechst 33342 (or another nuclear stain)

• Paraformaldehyde (PFA)

• Triton™ X-100

• Mounting medium

Procedure:

• Cell Culture: Plate mammalian cells on glass-bottom dishes or coverslips at an appropriate density to reach 60-70% confluency on the day of staining.

• Preparation of Staining Solutions:

  • Prepare a 1 mg/mL stock solution of Olivomycin B in DMSO. Store at -20°C, protected from light.

  • On the day of the experiment, prepare a series of fresh dilutions of Olivomycin B in pre-warmed, serum-free cell culture medium. A suggested starting range for optimization is 10 nM to 1 µM.

  • Prepare a working solution of a mitochondrial co-stain (e.g., 50-100 nM MitoTracker™ Red CMXRos) and a nuclear co-stain (e.g., 1 µg/mL Hoechst 33342) in a separate aliquot of medium.

• Live-Cell Staining (Optional, for co-localization):

  • Incubate cells with the mitochondrial co-stain (e.g., MitoTracker™ Red CMXRos) according to the manufacturer's protocol (typically 15-30 minutes at 37°C).

  • Wash the cells twice with pre-warmed PBS.

• Olivomycin B Staining:

  • Replace the medium with the prepared Olivomycin B staining solution.

  • Incubate for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Remove the staining solution and wash the cells three times with pre-warmed PBS.

• Fixation (Optional):

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash three times with PBS.

• Permeabilization (if fixed):

  • Permeabilize the cells with 0.1% Triton™ X-100 in PBS for 10 minutes at room temperature.

  • Wash three times with PBS.

• Nuclear Counterstaining:

  • Incubate the cells with the Hoechst 33342 solution for 5-10 minutes at room temperature.

  • Wash three times with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

  • Image the cells using a fluorescence microscope with appropriate filter sets for Olivomycin B (e.g., excitation around 480 nm, emission around 575 nm), the mitochondrial marker, and the nuclear stain.

Protocol 2: Flow Cytometry Analysis of Mitochondrial DNA Content

This protocol is adapted from a method for staining yeast DNA with olivomycin and general flow cytometry procedures for mitochondrial analysis.[1] It should be considered a starting point for optimization.

Materials:

• Olivomycin B

• Cell suspension

• Staining Buffer (e.g., PBS with 40 mM MgCl₂ and 1 M NaCl, pH 7.0)[1]

• Propidium Iodide (PI) or other viability dye

Procedure:

• Cell Preparation: Harvest cells and prepare a single-cell suspension at a concentration of 1 x 10⁶ cells/mL in cold PBS.

• Staining:

  • To 1 mL of the cell suspension, add Olivomycin B to a final concentration of 10-100 µg/mL. The optimal concentration needs to be determined empirically.

  • Incubate for 15-30 minutes at room temperature, protected from light.

• Viability Staining:

  • Add a viability dye such as Propidium Iodide to distinguish live from dead cells.

• Flow Cytometry Analysis:

  • Analyze the cells on a flow cytometer equipped with a blue laser (e.g., 488 nm) for excitation.

  • Collect the fluorescence emission in the appropriate channel (e.g., ~560-600 nm).

  • Gate on the live cell population and analyze the fluorescence intensity of Olivomycin B as a measure of DNA content.

Signaling Pathways and Experimental Workflows

Olivomycin-Induced Mitochondrial Stress and Mitophagy

Olivomycin A, a closely related compound to Olivomycin B, has been shown to induce mitochondrial stress, leading to the activation of mitophagy, the selective degradation of damaged mitochondria. This process is often mediated by the PINK1/Parkin signaling pathway.

Caption: Olivomycin B-induced mitochondrial stress can activate the PINK1/Parkin pathway of mitophagy.

Experimental Workflow for Assessing Mitochondrial Integrity

The following workflow outlines the steps to investigate the effects of a compound on mitochondrial DNA using Olivomycin B as a fluorescent probe.

Caption: Workflow for assessing compound effects on mtDNA integrity using Olivomycin B.

Considerations and Limitations

• Selectivity: The primary challenge is achieving selective staining of mtDNA. Extensive optimization of the Olivomycin B concentration is necessary to minimize nuclear fluorescence.

• Photostability: The photostability of Olivomycin B under prolonged exposure to excitation light for live-cell imaging has not been extensively characterized. Use of anti-fade reagents is recommended for fixed-cell imaging.

• Quantitative Analysis: The relationship between Olivomycin B fluorescence intensity and the absolute quantity of mtDNA may not be linear and could be influenced by factors such as mtDNA compaction and the presence of mitochondrial proteins.

• Cell Type Variability: The optimal staining conditions may vary significantly between different cell types.

• Olivomycin A vs. B: Much of the recent research on mitochondrial effects has been conducted with Olivomycin A. While structurally similar, there may be functional differences between Olivomycin A and B.[2]

Conclusion

Olivomycin B presents a potential, yet not fully validated, tool for the fluorescent labeling of mitochondrial DNA. Its preference for GC-rich sequences and fluorescence enhancement upon DNA binding are promising characteristics. However, researchers should be aware of the challenges in achieving selective mtDNA staining and the need for rigorous optimization and validation of protocols for their specific experimental systems. The provided protocols and workflows serve as a foundational guide for exploring the utility of Olivomycin B in mitochondrial research.

References

• 1. emsdiasum.com [emsdiasum.com]
• 2. Olivomycin A Targets Epithelial–Mesenchymal Transition, Apoptosis, and Mitochondrial Quality Control in Renal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Olivomycin B in Combination with Other Anticancer Drugs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olivomycin B, a member of the aureolic acid family of antibiotics, has demonstrated notable anticancer properties. Its primary mechanism of action involves binding to the minor groove of GC-rich DNA, leading to the inhibition of DNA and RNA synthesis.[1][2] A key molecular target of Olivomycin B and its analogs, such as Mithramycin, is the transcription factor Sp1.[3][4][5] Sp1 is overexpressed in numerous cancers and regulates the expression of genes involved in cell proliferation, survival, and angiogenesis. By inhibiting Sp1, Olivomycin B can induce apoptosis and suppress tumor growth.

Given its mechanism of action, there is a strong rationale for combining Olivomycin B with other anticancer agents to achieve synergistic effects, overcome drug resistance, and potentially reduce toxicity by using lower doses of each agent. While clinical data on Olivomycin B combinations is limited, extensive preclinical research on the structurally and mechanistically similar compound, Mithramycin, provides a strong foundation for exploring such combinations. These studies have shown synergistic effects when combined with agents targeting different cellular pathways, such as p53-MDM2 interaction inhibitors and DNA-damaging agents.

These application notes provide an overview of the potential synergistic combinations of Olivomycin B with other anticancer drugs, based on the available data for its close analog, Mithramycin. Detailed protocols for key in vitro experiments to assess these combinations are also provided.

Synergistic Combinations with Mithramycin (as a proxy for Olivomycin B)

Preclinical studies have demonstrated the synergistic potential of Mithramycin with several classes of anticancer drugs. The following sections summarize the key findings, with the understanding that these combinations are promising avenues for investigation with Olivomycin B.

Combination with p53-MDM2 Interaction Inhibitors (e.g., Nutlin-3)

• Rationale: Mithramycin activates the p53 signaling pathway by inhibiting Sp1-mediated transcription of MDM2, a negative regulator of p53. However, activated p53 can subsequently upregulate MDM2, creating a negative feedback loop that attenuates its own activity. Combining Mithramycin with a drug like Nutlin-3 (B1677040), which directly inhibits the MDM2-p53 interaction, can overcome this feedback, leading to sustained p53 activation and enhanced apoptosis.

• Observed Synergy: Studies in gynecologic cancer cells have shown that the combination of low-dose Mithramycin and Nutlin-3 synergistically inhibits cancer cell growth by inducing apoptosis through the activation of the p53 signaling pathway.

Combination with Topoisomerase Inhibitors (e.g., Etoposide)

• Rationale: Mithramycin's inhibition of Sp1 can downregulate genes involved in DNA repair. Etoposide is a topoisomerase II inhibitor that causes DNA double-strand breaks. Combining these two agents can lead to a synergistic effect where Mithramycin enhances the cytotoxicity of Etoposide by preventing the repair of drug-induced DNA damage.

• Observed Synergy: In Ewing sarcoma cell lines, the combination of Mithramycin and Etoposide has been shown to be synergistic, leading to increased cytotoxicity and apoptosis compared to either drug alone.

Combination with Microtubule-Targeting Agents (e.g., Vincristine)

• Rationale: Vincristine (B1662923) is a microtubule-destabilizing agent that arrests cells in mitosis. The combination with Mithramycin, which can induce cell cycle arrest and apoptosis through Sp1 inhibition, may lead to enhanced anticancer effects.

• Observed Synergy: Synergistic drug responses have been observed with the combination of Mithramycin and Vincristine in Ewing sarcoma cell lines.

Quantitative Data Summary

The following tables summarize the quantitative data from studies on Mithramycin combinations, which can serve as a starting point for designing experiments with Olivomycin B.

Table 1: Synergistic Effects of Mithramycin in Combination with Other Anticancer Drugs

Cancer Type	Combination Agent	Cell Lines	Effect	Reference
Gynecologic Cancer	Nutlin-3	HHUA (endometrial)	Synergistic inhibition of cell growth and induction of apoptosis
Ewing Sarcoma	Etoposide	CHLA-10, TC205	Synergistic cytotoxicity (Combination Index < 1)
Ewing Sarcoma	Vincristine	CHLA-10, TC205	Synergistic cytotoxicity (Combination Index < 1)

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the synergistic potential of Olivomycin B in combination with other anticancer drugs.

Protocol 1: Determination of IC50 and Combination Index (CI)

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of individual drugs and to calculate the Combination Index (CI) to assess synergy.

1. Materials:

• Cancer cell lines of interest

• Cell culture medium and supplements

• Olivomycin B and combination drug(s)

• 96-well plates

• MTT or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Microplate reader

• CompuSyn software (or similar for CI calculation)

2. Procedure:

• Cell Seeding:

  • Seed cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment (Single Agents):

  • Prepare serial dilutions of Olivomycin B and the combination drug in culture medium.

  • Treat the cells with a range of concentrations of each drug individually.

  • Include a vehicle control (e.g., DMSO).

  • Incubate for a specified period (e.g., 48 or 72 hours).

• Drug Treatment (Combination):

  • Prepare combinations of Olivomycin B and the other drug at a constant ratio (e.g., based on the ratio of their individual IC50 values) or at non-constant ratios.

  • Treat the cells with the drug combinations.

  • Incubate for the same period as the single agents.

• Cell Viability Assay:

  • After the incubation period, perform a cell viability assay (e.g., MTT or CellTiter-Glo®) according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Determine the IC50 value for each drug alone using dose-response curve fitting software (e.g., GraphPad Prism).

  • Use the dose-effect data for single agents and their combinations to calculate the Combination Index (CI) using the Chou-Talalay method with software like CompuSyn.

    • CI < 1 indicates synergy.

    • CI = 1 indicates an additive effect.

    • CI > 1 indicates antagonism.

Workflow for Combination Index (CI) Determination.

Protocol 2: Apoptosis Assay using Annexin V Staining

This protocol describes how to quantify apoptosis induced by drug combinations using Annexin V staining followed by flow cytometry.

1. Materials:

• Cancer cell lines

• 6-well plates

• Olivomycin B and combination drug(s)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

2. Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to adhere.

  • Treat cells with Olivomycin B, the combination drug, and their combination at predetermined concentrations (e.g., their IC50 values). Include a vehicle control.

  • Incubate for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting and Staining:

  • Harvest both floating and adherent cells by trypsinization.

  • Wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 1X Binding Buffer.

  • Add Annexin V-FITC and PI to the cell suspension according to the kit's protocol.

  • Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Workflow for Annexin V Apoptosis Assay.

Protocol 3: Wound Healing (Scratch) Assay for Cell Migration

This protocol is used to assess the effect of drug combinations on the migratory capacity of cancer cells.

1. Materials:

• Cancer cell lines

• 6-well or 12-well plates

• Olivomycin B and combination drug(s)

• Sterile 200 µL pipette tip or a wound-making tool

• Microscope with a camera

2. Procedure:

• Cell Seeding and Wound Creation:

  • Seed cells in plates to form a confluent monolayer.

  • Create a "scratch" or wound in the monolayer with a sterile pipette tip.

  • Wash with PBS to remove detached cells.

• Drug Treatment and Imaging:

  • Add fresh medium containing the drugs (single agents and combination) or vehicle control.

  • Capture images of the wound at time 0.

  • Incubate the plates and capture images of the same wound areas at regular intervals (e.g., every 6, 12, and 24 hours).

• Data Analysis:

  • Measure the width or area of the wound at each time point using software like ImageJ.

  • Calculate the percentage of wound closure over time for each treatment group.

  • Compare the migration rates between the control and treated groups.

Signaling Pathways

The synergistic effects of Olivomycin B in combination with other anticancer drugs can be attributed to their complementary actions on key signaling pathways.

Inhibition of Sp1-Mediated Transcription and Activation of p53 Pathway

Olivomycin B, like Mithramycin, inhibits the transcription factor Sp1. This leads to the downregulation of Sp1 target genes, including MDM2. Reduced MDM2 levels result in the stabilization and activation of the tumor suppressor p53, which in turn transcriptionally activates pro-apoptotic genes like PUMA and the cell cycle inhibitor p21.

Olivomycin B-mediated Sp1 inhibition and p53 activation.

Synergy with Nutlin-3 in the p53 Pathway

The combination of Olivomycin B and Nutlin-3 leads to a more robust activation of the p53 pathway. While Olivomycin B reduces MDM2 transcription, Nutlin-3 directly blocks the interaction between any remaining MDM2 protein and p53, preventing p53 degradation and leading to enhanced downstream signaling and apoptosis.

Synergistic p53 activation by Olivomycin B and Nutlin-3.

Conclusion

The combination of Olivomycin B with other anticancer drugs represents a promising therapeutic strategy. Based on the strong preclinical evidence for its analog, Mithramycin, combinations with agents like Nutlin-3, etoposide, and vincristine are likely to yield synergistic effects. The provided protocols offer a framework for the in vitro evaluation of these combinations, which is a critical step in the preclinical development of novel cancer therapies. Further investigation into the in vivo efficacy and safety of these combinations is warranted to translate these promising preclinical findings into clinical applications.

References

• 1. ucl.ac.uk [ucl.ac.uk]
• 2. Low‐dose mithramycin exerts its anticancer effect via the p53 signaling pathway and synergizes with nutlin‐3 in gynecologic cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Low-dose mithramycin exerts its anticancer effect via the p53 signaling pathway and synergizes with nutlin-3 in gynecologic cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of SP1 by the mithramycin analog EC-8042 efficiently targets tumor initiating cells in sarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of Sp1 dependent transcription and antitumor activity of the new aureolic acid analogues Mithramycin SDK and SK in human ovarian cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

reducing olivomycin B photobleaching in fluorescence microscopy

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating olivomycin (B1226810) B photobleaching during fluorescence microscopy experiments.

Troubleshooting Guide

Rapid loss of fluorescence from olivomycin B can compromise experimental results. The following table outlines common problems, their potential causes, and recommended solutions to enhance signal stability.

Problem	Potential Cause(s)	Recommended Solution(s)
Rapid and uniform signal fading across the entire field of view.	1. High Excitation Light Intensity: The illumination source (laser or lamp) is too powerful, causing rapid photodestruction of olivomycin B molecules.[1][2] 2. Prolonged Exposure Time: The sample is being illuminated for too long during image acquisition.[1][3][4]	1. Reduce Light Intensity: Lower the laser power or lamp intensity to the minimum level that provides an adequate signal-to-noise ratio. Use neutral density filters to attenuate the excitation light without changing its spectral properties.[2][3][5] 2. Decrease Exposure Time: Use the shortest possible camera exposure time that still yields a clear image. For time-lapse experiments, increase the interval between acquisitions.[1][6]
Signal is bright initially but fades quickly during time-lapse imaging.	1. Cumulative Photodamage: Repeated exposure to excitation light, even at low intensities, leads to cumulative damage and signal loss over time. 2. Presence of Molecular Oxygen: Reactive oxygen species (ROS), generated during fluorophore excitation, are a primary cause of irreversible photobleaching.[2]	1. Optimize Imaging Protocol: Acquire only the essential number of images and time points. Use a lower-magnification objective to locate the region of interest before switching to a higher magnification for imaging.[5] 2. Use Antifade Reagents: Mount samples in a medium containing an antifade reagent to scavenge ROS. Both commercial and homemade formulations are available.[2][5][7] 3. Consider Anoxia: For fixed cells, creating an oxygen-depleted environment (anoxia) has been shown to significantly reduce the photobleaching of chromomycin (B10761888) A3, a close structural analog of olivomycin B.[8][9]
Weak initial signal, making photobleaching more apparent.	1. Suboptimal Staining: The concentration of olivomycin B or the incubation time may be insufficient for bright labeling. 2. Incorrect Microscope Filter Sets: The excitation and emission filters may not be optimally matched to the spectral properties of olivomycin B.	1. Optimize Staining Protocol: Ensure the concentration and incubation time for olivomycin B are appropriate for your sample type. 2. Verify Filter Compatibility: Use filter sets that are specifically designed for fluorophores with excitation and emission spectra similar to olivomycin B.
Inconsistent fading between different samples or experiments.	1. Variability in Sample Preparation: Differences in mounting medium, coverslip thickness, or cell health can affect photostability. 2. Inconsistent Microscope Settings: Variations in laser power, exposure time, or detector gain between imaging sessions.	1. Standardize Protocols: Ensure consistent sample preparation, including the use of fresh antifade reagents. 2. Maintain Consistent Imaging Parameters: Use the same microscope settings for all samples within an experiment to ensure comparability. Create a photobleaching curve to normalize for fluorescence loss if quantitative comparisons are necessary.[3][5]

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why does it happen to olivomycin B?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, such as olivomycin B, upon exposure to light.[1] When olivomycin B is excited by a light source, it can enter a long-lived, highly reactive triplet state. In this state, it can interact with molecular oxygen to produce reactive oxygen species (ROS) that chemically damage the fluorophore, rendering it unable to fluoresce.[2] This leads to the fading of the fluorescent signal during microscopy.

Q2: What are antifade reagents and how do they work?

A2: Antifade reagents are chemical compounds added to mounting media to protect fluorophores from photobleaching.[2][10] They typically work as reactive oxygen species scavengers, neutralizing the harmful molecules that cause photodamage.[5] Common antifade agents include n-propyl gallate (NPG), p-phenylenediamine (B122844) (PPD), and 1,4-diazabicyclo[2.2.2]octane (DABCO).[11] Many commercial mounting media, such as ProLong™ Gold and VECTASHIELD®, are formulated with proprietary antifade cocktails.[2]

Q3: Which antifade reagent is best for olivomycin B?

A3: The optimal antifade reagent can be fluorophore-dependent. While specific data for olivomycin B is limited, reagents that are effective for other DNA-binding dyes are a good starting point. N-propyl gallate is a commonly used and effective antioxidant.[11] Given that the photobleaching of the related compound chromomycin A3 is significantly reduced by removing oxygen, antifade reagents that are efficient oxygen scavengers are likely to be beneficial for olivomycin B.[8][9] It is recommended to empirically test a few different antifade formulations to determine the best one for your specific experimental conditions.

Q4: Can I make my own antifade mounting medium?

A4: Yes, you can prepare your own antifade mounting medium. A common recipe involves adding an antioxidant like n-propyl gallate to a glycerol-based mounting solution. This can be a cost-effective alternative to commercial products.

Q5: Besides using antifade reagents, what are the most critical steps I can take to reduce photobleaching?

A5: The most effective strategies involve minimizing the sample's exposure to high-intensity light.[3][4][7] This includes:

• Using the lowest possible excitation power that provides a usable signal.[6]

• Minimizing exposure time during image capture.[6]

• Using a sensitive camera that requires less light to produce a strong signal.

• Locating the region of interest using transmitted light or a lower magnification before switching to fluorescence imaging.[3][5]

Quantitative Data on Antifade Reagents

Antifade Reagent	Primary Mechanism	Advantages	Considerations
n-Propyl Gallate (NPG)	Antioxidant (ROS scavenger)	Effective for many fluorophores, non-toxic for live cells.[11]	Can be difficult to dissolve.[11]
p-Phenylenediamine (PPD)	Antioxidant (ROS scavenger)	Highly effective antifade agent.[11]	Can be toxic, may react with certain dyes, and its effectiveness is pH-dependent (requires pH > 8.0).[11]
DABCO	Triplet state quencher	Less toxic than PPD.	Generally less effective than PPD.[11]
Commercial Mountants (e.g., ProLong™ Gold)	Proprietary mix of scavengers	Ready-to-use, high performance, often includes a curing agent.[2]	Can be more expensive.
Oxygen Scavenging Systems (e.g., Glucose Oxidase)	Enzymatic removal of oxygen	Very effective, especially for live-cell imaging.[2]	Requires specific buffer conditions and may have a limited effective duration.

Experimental Protocols

Protocol 1: Using a Commercial Antifade Mounting Medium (e.g., ProLong™ Gold)

• Sample Preparation: Perform the olivomycin B staining protocol and final washes according to your established procedure.

• Remove Excess Buffer: Carefully aspirate the final wash buffer from the slide or coverslip.

• Apply Antifade Medium: Add one drop of the commercial antifade mounting medium to the microscope slide.

• Mount Coverslip: Gently lower the coverslip onto the drop, avoiding the formation of air bubbles.

• Cure: Allow the mounting medium to cure according to the manufacturer's instructions, typically for 24 hours at room temperature in the dark. This step is crucial for optimal antifade performance and refractive index matching.[1]

• Imaging: Proceed with fluorescence microscopy, following the best practices for minimizing light exposure.

Protocol 2: Preparation and Use of a Homemade n-Propyl Gallate (NPG) Antifade Mounting Medium

Reagents:

• n-Propyl gallate (Sigma-Aldrich, P3130)

• Glycerol (B35011) (ACS grade, 99-100% purity)

• 10X Phosphate-Buffered Saline (PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or Dimethyl formamide (B127407) (DMF)

• Deionized water

Procedure:

• Prepare 1X PBS: Dilute the 10X PBS stock to 1X with deionized water.

• Prepare NPG Stock Solution (20% w/v): Dissolve 2g of n-propyl gallate in 10mL of DMSO or DMF. Note: NPG does not dissolve well in aqueous solutions.

• Prepare Mounting Medium: In a conical tube, thoroughly mix 9 parts glycerol with 1 part 10X PBS.

• Add NPG: While vigorously stirring the glycerol/PBS mixture, slowly add 0.1 parts of the 20% NPG stock solution dropwise. The final concentration of NPG will be approximately 0.2%.[12]

• Storage: Aliquot the final mounting medium into small tubes and store at -20°C, protected from light.

• Application: Use one drop of the prepared medium to mount your olivomycin B-stained sample as described in Protocol 1.

Visualizations

Caption: Mechanism of olivomycin B photobleaching and the role of antifade reagents.

Caption: Experimental workflow for minimizing olivomycin B photobleaching.

References

• 1. benchchem.com [benchchem.com]
• 2. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 3. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. IN-FOCUS: Better To Burn Bright Than To Fade Away: Reducing Photo-bleaching in Fluorescence Microscopy. | Bioimaging Hub News [blogs.cardiff.ac.uk]
• 6. biocompare.com [biocompare.com]
• 7. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 8. Minimizing photobleaching during confocal microscopy of fluorescent probes bound to chromatin: role of anoxia and photon flux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. users.path.ox.ac.uk [users.path.ox.ac.uk]
• 10. Mounting Media and Antifades | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. bidc.ucsf.edu [bidc.ucsf.edu]
• 12. Anti-Fade Mounting Medium - Jackson ImmunoResearch [jacksonimmuno.com]

Technical Support Center: Optimizing Olivomycin B Concentration

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing Olivomycin B concentration to minimize cytotoxicity in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Olivomycin B and what is its mechanism of action?

Olivomycin B is an aureolic acid antibiotic that exhibits potent anticancer activity.[1] Its primary mechanism of action involves binding to GC-rich regions of DNA, which can interfere with the activity of DNA-dependent enzymes and transcription factors.[2] This interaction can lead to the inhibition of gene transcription, induction of apoptosis (programmed cell death), and suppression of p53-dependent transcription in tumor cells.[3][4]

Q2: What is a typical starting concentration range for Olivomycin B in cell culture experiments?

The optimal concentration of Olivomycin B is highly cell-type specific. Based on published studies, a broad starting range for initial dose-response experiments is from 50 nM to 1 µM.[4][5] For instance, in renal cancer cell lines, effective concentrations have been shown to be around 50 nM for 786-O cells and 1 µM for A-498 cells.[4][5] It is crucial to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental objectives.

Q3: How does Olivomycin B induce cytotoxicity?

Olivomycin B-induced cytotoxicity is primarily mediated through the induction of apoptosis.[3][5] The specific apoptotic pathways activated can be cell line-dependent. For example, in A-498 renal cancer cells (with wild-type p53), Olivomycin A (a closely related compound) triggers the intrinsic apoptotic pathway. In 786-O cells (with loss-of-function p53), both intrinsic and extrinsic pathways are engaged.[5] Olivomycin A has also been shown to provoke the expression of phosphorylated p53 and H2AX, indicating the induction of DNA damage signaling.[6]

Q4: How can I measure the cytotoxicity of Olivomycin B in my experiments?

Several in vitro assays can be used to measure cytotoxicity. Common methods include:

• MTT Assay: A colorimetric assay that measures the metabolic activity of cells, which is indicative of cell viability.[7][8]

• LDH Release Assay: Measures the release of lactate (B86563) dehydrogenase from damaged cells into the culture medium, a marker of lost membrane integrity.[9]

• Annexin V Staining: Used to detect early-stage apoptosis through flow cytometry.[5]

• Propidium Iodide (PI) Assay: A fluorescent dye that stains the DNA of cells with compromised membranes, typically used to identify dead cells.[7]

• Clonogenic Assay (Colony Formation Assay): Assesses the long-term survival and proliferative capacity of cells after treatment.[5][7]

Troubleshooting Guide

Issue 1: Unexpectedly high cytotoxicity observed even at low concentrations.

• Question: I treated my cells with a low concentration of Olivomycin B based on the literature, but I'm seeing massive cell death. What could be the problem?

• Answer:

  • Cell Line Sensitivity: Your specific cell line may be particularly sensitive to Olivomycin B. It is recommended to perform a broad dose-response curve, including much lower concentrations (e.g., starting from 10 nM), to determine the IC50 (half-maximal inhibitory concentration) for your cells.

  • Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO) used to dissolve Olivomycin B is not toxic to your cells. Typically, the final solvent concentration should be kept below 0.1%. Always include a vehicle-only control in your experiments.[10]

  • Incorrect Concentration Calculation: Double-check all calculations for preparing your stock and working solutions of Olivomycin B. The activity of the powdered antibiotic should be taken into account.

Issue 2: No significant cytotoxic effect observed.

• Question: I've treated my cells with Olivomycin B at concentrations reported to be effective, but I'm not observing any cytotoxicity. What should I do?

• Answer:

  • Cell Line Resistance: Your cell line may be resistant to Olivomycin B. Consider increasing the concentration range in your dose-response experiments (e.g., up to 10 µM) and extending the incubation time (e.g., up to 72 hours).

  • Compound Inactivity: Ensure that your Olivomycin B has been stored correctly to prevent degradation. It should be protected from light and stored at the recommended temperature. If possible, test its activity on a positive control cell line known to be sensitive to the compound.

  • Suboptimal Cell Density: The initial seeding density of your cells can influence the outcome. If cells become over-confluent, the effects of the treatment may be masked. Optimize your seeding density to ensure cells are in the logarithmic growth phase during treatment.

Issue 3: Inconsistent results between experiments.

• Question: I'm getting variable results in my cytotoxicity assays with Olivomycin B. How can I improve reproducibility?

• Answer:

  • Standardize Protocols: Ensure all experimental parameters are consistent between experiments, including cell seeding density, treatment duration, passage number of the cells, and assay procedures.

  • Reagent Quality: Use fresh, high-quality reagents and cell culture media. Antibiotic solutions should be prepared fresh when possible.

  • Monitor Cell Health: Regularly check your cell cultures for any signs of contamination or stress, as this can affect their response to treatment.[11]

Quantitative Data Summary

Table 1: Reported Cytotoxic Concentrations of Olivomycin A

Cell Line	Cancer Type	Effective Concentration	Observed Effect	Citation
A-498	Renal Cell Carcinoma	1 µM	Apoptosis Induction	[4][5]
786-O	Renal Cell Carcinoma	50 nM	Apoptosis Induction	[4][5]
SW480	Colon Adenocarcinoma	16 nM (IC50)	Cytotoxicity (for an analog)	[2]
HepG2	Liver Cancer	93 nM (IC50)	Cytotoxicity (for an analog)	[2]
MCF7	Breast Adenocarcinoma	78 nM (IC50)	Cytotoxicity (for an analog)	[2]

Experimental Protocols

Protocol 1: Determining IC50 using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Treatment Preparation: Prepare a serial dilution of Olivomycin B in complete cell culture medium. Include a vehicle-only control (e.g., medium with 0.1% DMSO).

• Cell Treatment: Replace the old medium with the medium containing different concentrations of Olivomycin B.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add MTT solution to each well (final concentration of 0.5 mg/mL) and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (medium only) and normalize the results to the vehicle-only control to determine the percentage of cell viability. Plot the viability against the log of the Olivomycin B concentration to determine the IC50 value.

Protocol 2: Apoptosis Determination by Annexin V Staining

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of Olivomycin B for the chosen duration (e.g., 24 hours). Include positive (e.g., H₂O₂) and negative controls.[5]

• Cell Harvesting: Collect the culture supernatants and detach the cells using trypsin. Centrifuge the cell suspension to pellet the cells.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the populations of live, early apoptotic, late apoptotic, and necrotic cells.

Visualizations

Caption: Experimental workflow for optimizing Olivomycin B concentration.

Caption: Simplified signaling pathway of Olivomycin B-induced apoptosis.

References

• 1. Cytotoxic Antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Olivomycin A|Antitumor Antibiotic|For Research [benchchem.com]
• 3. Olivomycin induces tumor cell apoptosis and suppresses p53-induced transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Olivomycin A Targets Epithelial–Mesenchymal Transition, Apoptosis, and Mitochondrial Quality Control in Renal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Assessment of Calcium and Bleomycin Cytotoxic Efficiency in Relation to Cavitation Dosimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Evaluation of the cytotoxicity and antibacterial activity of a synthetic tunicamycin derivative against Mycobacterium avium complex [frontiersin.org]
• 9. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. capricorn-scientific.com [capricorn-scientific.com]

how to prevent olivomycin B precipitation in aqueous solution

Technical Support Center: Olivomycin (B1226810) B

Welcome to the technical support center for Olivomycin B. This guide provides detailed information, protocols, and troubleshooting advice to help researchers, scientists, and drug development professionals effectively use Olivomycin B in their experiments, with a focus on preventing its precipitation in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Olivomycin B and what is its primary mechanism of action?

Olivomycin B is a member of the aureolic acid group of antibiotics, known for its antitumor properties. Its primary mechanism of action involves binding to GC-rich regions of DNA, which inhibits DNA-dependent RNA synthesis and can induce apoptosis (programmed cell death) in cancer cells. This process is often mediated through the p53 signaling pathway[1][2].

Q2: Why does Olivomycin B precipitate in my aqueous cell culture medium?

Olivomycin B is a hydrophobic molecule, meaning it has poor solubility in water-based solutions like cell culture media. Precipitation occurs when the concentration of Olivomycin B exceeds its solubility limit in the aqueous environment. This is a common issue when diluting a stock solution (typically prepared in an organic solvent like DMSO or ethanol) into the culture medium.

Q3: What solvents are recommended for preparing a stock solution of Olivomycin B?

Q4: What is the recommended storage procedure for Olivomycin B stock solutions?

To maintain stability and prevent degradation, it is best to store Olivomycin B stock solutions at -20°C or -80°C in small, single-use aliquots. This practice minimizes repeated freeze-thaw cycles, which can degrade the compound and introduce moisture, potentially leading to precipitation.

Troubleshooting Guide: Preventing Olivomycin B Precipitation

Problem	Potential Cause	Recommended Solution
Precipitation upon dilution in media	The final concentration of Olivomycin B in the cell culture medium is too high, exceeding its aqueous solubility limit.	Determine the maximum soluble concentration of Olivomycin B in your specific cell culture medium by performing a serial dilution test. Start with a low final concentration and gradually increase it to find the threshold at which precipitation occurs.
Rapid addition of the DMSO/ethanol (B145695) stock solution to the aqueous medium creates localized high concentrations, causing the drug to crash out of solution.	Add the stock solution to the cell culture medium dropwise while gently swirling or vortexing the medium. This ensures rapid and even dispersion, preventing localized supersaturation.
Cloudiness in the entire culture well/flask	The overall concentration of the organic solvent (DMSO or ethanol) in the final culture medium is too high, which can be toxic to cells and may also affect the solubility of media components.	Ensure the final concentration of the organic solvent in your cell culture medium is kept to a minimum, typically below 0.5% (v/v), and ideally below 0.1%. Use a higher concentration stock solution to minimize the volume of solvent added to the media.
Precipitate forms over time during incubation	The stability of Olivomycin B in the culture medium at 37°C may be limited, leading to degradation and precipitation over longer incubation periods. The pH of the medium can also influence the stability of the compound.	When possible, perform shorter-term experiments. For longer experiments, consider replenishing the media with freshly prepared Olivomycin B solution at regular intervals. Ensure the pH of your culture medium is stable.
Inconsistent results between experiments	The stock solution may have degraded due to improper storage (e.g., repeated freeze-thaw cycles, exposure to light or moisture).	Always use freshly prepared stock solutions or properly stored single-use aliquots. Protect the stock solution from light.

Experimental Protocols

Protocol 1: Preparation of Olivomycin B Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Olivomycin B in DMSO.

Materials:

• Olivomycin B powder (Molecular Weight: ~1169.22 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes

• Vortex mixer

• Calibrated analytical balance

Procedure:

• Weighing: Carefully weigh out 1.17 mg of Olivomycin B powder on a calibrated analytical balance.

• Dissolving: Add the weighed Olivomycin B powder to a sterile, amber microcentrifuge tube. Add 100 µL of anhydrous DMSO to the tube.

• Mixing: Vortex the solution thoroughly until the Olivomycin B powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution, but avoid excessive heat.

• Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use sterile amber microcentrifuge tubes. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Treatment of Cells with Olivomycin B and Assessment of Apoptosis by Annexin V Staining

This protocol provides a general workflow for treating a cancer cell line with Olivomycin B and subsequently analyzing apoptosis using a standard Annexin V-FITC/Propidium Iodide (PI) assay with flow cytometry.

Materials:

• Cancer cell line of interest (e.g., HeLa, A549)

• Complete cell culture medium

• Olivomycin B stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA (for adherent cells)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

Part A: Cell Seeding and Treatment

• Cell Seeding: Seed the cells in a 6-well plate at a density that will result in 70-80% confluency at the time of analysis. Incubate the cells under standard conditions (e.g., 37°C, 5% CO2).

• Preparation of Working Solution: On the day of treatment, thaw an aliquot of the Olivomycin B stock solution. Prepare a series of dilutions in complete cell culture medium to achieve the desired final treatment concentrations (e.g., 10 nM, 50 nM, 100 nM, 500 nM, 1 µM). Remember to prepare a vehicle control (medium with the same final concentration of DMSO as the highest concentration treatment).

• Cell Treatment: Carefully remove the existing medium from the cells and replace it with the medium containing the different concentrations of Olivomycin B or the vehicle control.

• Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

Part B: Apoptosis Assay (Annexin V Staining)

• Cell Harvesting:

  • Adherent cells: Carefully collect the culture medium (which may contain floating apoptotic cells). Wash the adherent cells with PBS, and then add Trypsin-EDTA to detach the cells. Combine the detached cells with the collected medium.

  • Suspension cells: Collect the cells directly from the culture flask/plate.

• Washing: Centrifuge the cell suspension (e.g., at 300 x g for 5 minutes) and discard the supernatant. Wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the tube and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples on a flow cytometer within one hour of staining.

Data Summary

While specific quantitative solubility data for Olivomycin B is limited in the available literature, the following table summarizes the known solubility of the closely related Olivomycin A and general solubility information for similar hydrophobic compounds.

Compound	Solvent	Solubility	Reference/Note
Olivomycin A	Water	Insoluble	General information from chemical suppliers.
Ethanol	Soluble	General information from chemical suppliers.
Chloroform	Soluble	General information from chemical suppliers.
Hydrophobic Antibiotics (General)	DMSO	Generally soluble at high concentrations (e.g., >10 mg/mL)	Common practice for preparing stock solutions.
Ethanol	Often soluble	Alternative solvent for stock solutions.

Visualizations

Caption: Signaling pathway of Olivomycin B-induced apoptosis.

Caption: Workflow for assessing apoptosis after Olivomycin B treatment.

References

• 1. Olivomycin induces tumor cell apoptosis and suppresses p53-induced transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Olivomycin B Staining in Fixed Tissues

Welcome to the technical support center for olivomycin (B1226810) B staining. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during the staining of fixed tissues with olivomycin B.

Troubleshooting Guide: Poor Olivomycin B Staining

This guide addresses specific issues you may encounter during your olivomycin B staining experiments, providing potential causes and recommended solutions.

Issue 1: Weak or No Fluorescence Signal

If you are observing a faint signal or a complete absence of staining, consider the following factors:

Potential Cause	Recommended Solution
Incorrect Reagent Concentration	Optimize the concentration of olivomycin B. Prepare a range of dilutions to determine the optimal staining concentration for your specific tissue type and fixation method.
Inadequate Fixation	The fixation method can significantly impact epitope accessibility. If using paraformaldehyde (PFA), ensure it is freshly prepared. Consider testing different fixation times and temperatures. Over-fixation can mask the DNA binding sites.
Insufficient Permeabilization	For intracellular targets like DNA, proper permeabilization is crucial. If using a detergent-based permeabilization (e.g., Triton X-100), optimize the concentration and incubation time. Insufficient permeabilization will prevent the stain from reaching the nucleus.
Photobleaching	Olivomycin B, like many fluorophores, is susceptible to photobleaching. Minimize exposure of stained slides to light.[1][2] Store slides in the dark and use an anti-fade mounting medium. When imaging, use the lowest possible laser power and exposure time.
Degraded Olivomycin B	Ensure the olivomycin B stock solution has been stored correctly, protected from light, and is within its expiration date. Consider preparing a fresh stock solution.
Incorrect pH of Staining Buffer	The pH of the staining buffer can influence the binding of olivomycin B to DNA. Ensure the buffer pH is within the optimal range for the stain.

Issue 2: High Background Staining

Excessive background fluorescence can obscure the specific signal from the nucleus. Here are some common causes and solutions:

Potential Cause	Recommended Solution
Excessive Olivomycin B Concentration	A high concentration of the staining solution can lead to non-specific binding.[3] Reduce the concentration of olivomycin B.
Inadequate Washing	Insufficient washing after the staining step can leave unbound fluorophores in the tissue, contributing to high background. Increase the number and duration of wash steps.
Contaminated Reagents	Microbial or chemical contamination in buffers or the staining solution can cause background fluorescence.[4] Use sterile, high-purity reagents and prepare fresh solutions.
Autofluorescence of the Tissue	Some tissues exhibit natural fluorescence. This can be addressed by treating the tissue with a quenching agent like sodium borohydride (B1222165) or Sudan Black B.[1]

Frequently Asked Questions (FAQs)

Q1: What is the optimal fixation method for olivomycin B staining?

The ideal fixation method can be tissue-dependent. While 4% paraformaldehyde (PFA) in PBS is a common starting point, the duration of fixation should be optimized.[5][6] Over-fixation can lead to poor signal intensity. It may be beneficial to test a range of fixation times (e.g., 10-30 minutes) at room temperature.

Q2: Do I need an antigen retrieval step for olivomycin B staining?

Typically, antigen retrieval is not necessary for direct DNA stains like olivomycin B. However, if you are experiencing very weak or no signal, a mild heat-induced epitope retrieval (HIER) in a citrate (B86180) buffer (pH 6.0) might help to unmask the DNA, particularly in over-fixed tissues.[3][4]

Q3: Can I perform co-staining with other antibodies when using olivomycin B?

Yes, olivomycin B can be used as a nuclear counterstain in immunofluorescence protocols. Ensure that the emission spectrum of olivomycin B does not overlap with the fluorophores conjugated to your secondary antibodies to avoid spectral bleed-through.

Q4: How should I store my stained slides?

Stained slides should be stored at 4°C in the dark to prevent photobleaching.[1] Using an anti-fade mounting medium is highly recommended to preserve the fluorescence signal.

Experimental Protocols

Standard Olivomycin B Staining Protocol for Paraffin-Embedded Tissues

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 x 5 minutes).

  • Rehydrate through a graded series of ethanol (B145695) (100%, 95%, 70%, 50%; 3 minutes each).

  • Rinse with distilled water.

• Permeabilization:

  • Incubate slides in 0.2% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash 3 times with PBS for 5 minutes each.

• Staining:

  • Prepare the olivomycin B staining solution at the optimized concentration in a suitable buffer (e.g., PBS with MgCl2, as some studies suggest divalent cations can enhance staining[7]).

  • Incubate the slides with the olivomycin B solution for 15-30 minutes at room temperature, protected from light.

• Washing:

  • Wash slides 3 times with PBS for 5 minutes each to remove unbound stain.

• Mounting:

  • Mount coverslips using an anti-fade mounting medium.

  • Seal the edges of the coverslip with nail polish.

• Imaging:

  • Image using a fluorescence microscope with the appropriate filter set for olivomycin B (excitation ~440 nm, emission ~540 nm). Minimize exposure to the excitation light.

Visual Guides

Caption: A workflow for troubleshooting common issues in olivomycin B staining.

Caption: A summary of the key steps in the olivomycin B staining protocol.

References

• 1. Immunofluorescence Troubleshooting | Tips & Tricks [stressmarq.com]
• 2. Photobleaching of Fluorescent Dyes under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. IHC Troubleshooting Guide | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. documents.cap.org [documents.cap.org]
• 5. Preparing fixed cells for immunofluorescence [protocols.io]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Rapid yeast DNA staining method for flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Olivomycin B Signal Stability in Long-Term Imaging

Welcome to the technical support center for Olivomycin B. This resource is designed for researchers, scientists, and drug development professionals who are utilizing Olivomycin B in their long-term imaging experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues related to signal instability.

Frequently Asked Questions (FAQs)

Q1: What is Olivomycin B and what is its primary application in fluorescence microscopy?

Olivomycin B is a fluorescent antibiotic belonging to the aureolic acid group of polyketides. In molecular and cell biology, it is primarily used as a fluorescent stain for DNA. It selectively binds to GC-rich regions of the DNA minor groove, allowing for the visualization of nuclear structures and chromatin.

Q2: What are the main causes of Olivomycin B signal instability in long-term imaging?

The primary cause of signal instability with Olivomycin B, as with most fluorophores, is photobleaching . This is the irreversible photochemical destruction of the fluorescent molecule upon exposure to excitation light. Another significant factor is phototoxicity , where the excitation light and the fluorophore interact to produce reactive oxygen species (ROS) that can damage the cell and further contribute to signal degradation.[1][2]

Q3: What are the known cellular effects of Olivomycin B that could influence my imaging results?

Olivomycin B and its close analog, Olivomycin A, are known to be biologically active and can induce cellular responses that may affect long-term experiments. These effects include:

• Induction of Apoptosis: Olivomycin A has been shown to trigger programmed cell death through both intrinsic and extrinsic pathways.[3][4][5]

• DNA Damage Response: It can cause DNA damage, leading to the activation of DNA repair pathways and cell cycle arrest.[3][6]

• p53 Signaling Pathway Interaction: The cellular response to Olivomycin A, including the extent of apoptosis and DNA damage, can be influenced by the p53 status of the cells.[3][4][7] Cells with mutant p53 may exhibit a more pronounced response.[3][7]

• Mitochondrial Stress: Olivomycin A can induce the production of reactive oxygen species (ROS), leading to mitochondrial stress and clearance.[3]

These cellular effects can lead to changes in cell morphology, viability, and behavior over the course of a long-term imaging experiment, which may be misinterpreted as signal instability.

Q4: Are there any specific photophysical properties of Olivomycin B I should be aware of?

While specific quantitative data for Olivomycin B is limited in the literature, we can infer some properties from its close structural analogs, Chromomycin A3 and Mithramycin. These aureolic acid antibiotics generally exhibit moderate brightness. The brightness of a fluorophore is a product of its molar extinction coefficient (how strongly it absorbs light) and its quantum yield (how efficiently it emits light).

Quantitative Data Summary

The following table summarizes the available photophysical and biological data for Olivomycin and its analogs. Please note that the data for Olivomycin B is largely inferred from related compounds and should be used as a guideline.

Parameter	Olivomycin A/B (and analogs)	Hoechst 33342	DRAQ5	Notes
Excitation Max (nm)	~445-458	~350	~646	Excitation for aureolic acids is typically in the blue-violet range.
Emission Max (nm)	~575-590	~461	~681	Emission is in the yellow-orange range.
**Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹) **	~10,000 (for Mithramycin)	~42,000	Not readily available	Indicates moderate light absorption.
Quantum Yield (Φ)	Not readily available	~0.4	Not readily available
Binding Affinity	High for GC-rich DNA	High for AT-rich DNA	High for DNA
Recommended Concentration	50 nM - 1 µM (for Olivomycin A)	1-10 µg/mL	1-5 µM	Optimal concentration should be determined empirically.
Known Cellular Effects	Induces apoptosis, DNA damage, mitochondrial stress	Can induce phototoxicity and apoptosis	Low photobleaching, compatible with live-cell imaging	[1][3][8]

Troubleshooting Guide

Problem: Rapid decrease in fluorescence signal during time-lapse imaging.

This is a classic sign of photobleaching. Here are some steps to mitigate it:

• Reduce Excitation Light Intensity: Use the lowest laser power or lamp intensity that provides an adequate signal-to-noise ratio.

• Minimize Exposure Time: Use the shortest possible exposure time for your detector.

• Increase Time Intervals: If your experimental design allows, increase the time between image acquisitions.

• Use Antifade Reagents: Incorporate a commercial antifade reagent into your imaging medium. Common antifade agents include n-Propyl gallate (NPG) and 1,4-diazabicyclo[2.2.2]octane (DABCO).

• Optimize Filter Sets: Ensure your excitation and emission filters are well-matched to Olivomycin B's spectral profile to maximize signal collection and minimize bleed-through and the need for high excitation power.

Problem: Cells are showing signs of stress (e.g., blebbing, rounding, detachment) or are dying during the experiment.

This is likely due to phototoxicity.

• Reduce Overall Light Dose: This is the most critical step. Implement the same strategies as for mitigating photobleaching (lower intensity, shorter exposure, longer intervals).

• Lower Olivomycin B Concentration: Use the lowest concentration of Olivomycin B that provides sufficient staining for your application. Titrate the concentration to find the optimal balance between signal and cell health.

• Use a More Photostable Dye: If phototoxicity remains a significant issue, consider alternative DNA stains that are known for better photostability and lower phototoxicity in live-cell imaging, such as DRAQ5.[8]

• Control the Cellular Environment: Ensure optimal temperature, CO2, and humidity levels are maintained throughout the experiment.

Problem: Uneven or patchy staining within the nucleus.

This could be due to several factors:

• Incomplete Staining: Ensure that the incubation time with Olivomycin B is sufficient for the dye to penetrate the cell and bind to the DNA.

• Chromatin Condensation State: The accessibility of DNA can vary depending on the cell cycle stage and transcriptional activity. The patchy staining may reflect the underlying chromatin structure.

• Cell Health: Unhealthy or dying cells may exhibit altered nuclear morphology and staining patterns.

Experimental Protocols

Protocol 1: Staining Live Cells with Olivomycin B for Long-Term Imaging

This protocol is a general guideline and should be optimized for your specific cell type and experimental setup.

• Cell Preparation:

  • Plate cells on a glass-bottom dish or chamber slide suitable for live-cell imaging.

  • Allow cells to adhere and reach the desired confluency.

• Staining Solution Preparation:

  • Prepare a stock solution of Olivomycin B in a suitable solvent (e.g., DMSO).

  • On the day of the experiment, dilute the stock solution in pre-warmed, serum-free culture medium to the desired final concentration. A starting concentration of 100 nM can be a good starting point for optimization.

• Staining Procedure:

  • Remove the culture medium from the cells and wash once with pre-warmed PBS.

  • Add the Olivomycin B staining solution to the cells.

  • Incubate for 15-30 minutes at 37°C in a CO2 incubator. The optimal incubation time may vary.

  • After incubation, gently wash the cells twice with pre-warmed imaging medium (phenol red-free medium supplemented with serum and any necessary components for long-term viability).

• Long-Term Imaging:

  • Place the dish or slide on the microscope stage equipped with an environmental chamber to maintain 37°C and 5% CO2.

  • Use a 445-458 nm excitation source and collect emission around 575-590 nm.

  • Minimize the excitation light exposure by using the lowest possible intensity and shortest exposure time.

  • If photobleaching is an issue, consider adding an antifade reagent to the imaging medium.

Visualizations

Caption: Signaling pathways affected by Olivomycin B.

Caption: Troubleshooting workflow for Olivomycin B signal instability.

References

• 1. Phototoxicity of Hoechst 33342 in time-lapse fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phototoxic Potential of Different DNA Intercalators for Skin Cancer Therapy: In Vitro Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Olivomycin A Targets Epithelial–Mesenchymal Transition, Apoptosis, and Mitochondrial Quality Control in Renal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Olivomycin induces tumor cell apoptosis and suppresses p53-induced transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. preprints.org [preprints.org]
• 8. DNA labeling in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Olivomycin B Cellular Penetration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the cellular penetration of Olivomycin B in live-cell experiments.

Frequently Asked Questions (FAQs)

Q1: What is Olivomycin B and why is its cellular penetration a concern?

A1: Olivomycin B is a glycosidic antibiotic belonging to the aureolic acid family of compounds. It exhibits potent anticancer activity by binding to the minor groove of GC-rich DNA, thereby interfering with DNA replication and transcription.[1] Effective cellular penetration and accumulation at the target site (the nucleus) are crucial for its therapeutic efficacy. However, like many natural product-based drugs, Olivomycin B can face challenges in crossing the cell membrane, and its uptake can be species-specific, suggesting a receptor-mediated entry mechanism. Poor penetration can lead to suboptimal intracellular concentrations and reduced effectiveness in experimental models.

Q2: What are the general strategies to improve the cellular uptake of Olivomycin B?

A2: Several strategies can be employed to enhance the intracellular delivery of Olivomycin B:

• Use of Permeabilizing Agents: Certain chemical agents can transiently increase the permeability of the cell membrane, facilitating the entry of molecules that would otherwise have difficulty crossing.

• Nanoparticle and Liposomal Formulations: Encapsulating Olivomycin B within nanoparticles or liposomes can improve its solubility, stability, and cellular uptake. These formulations can be engineered to target specific cell types.

• Inhibition of Efflux Pumps: Many cells express efflux pumps that actively transport foreign compounds out of the cell. Co-administration of Olivomycin B with an efflux pump inhibitor (EPI) can increase its intracellular accumulation.

• Chemical Modification: Modifying the chemical structure of Olivomycin B can alter its physicochemical properties, such as lipophilicity, to enhance its ability to cross the cell membrane.

Q3: Are there any known efflux pumps that might be responsible for removing Olivomycin B from cells?

A3: While specific efflux pumps responsible for Olivomycin B transport have not been extensively characterized in all cell types, members of the ATP-binding cassette (ABC) and major facilitator superfamily (MFS) transporters are known to be involved in multidrug resistance by pumping a wide range of substrates out of cells.[2][3] It is plausible that one or more of these pumps could recognize and transport Olivomycin B. Overexpression of pumps like P-glycoprotein (P-gp/ABCB1) or Multidrug Resistance-associated Proteins (MRPs/ABCC family) in cancer cells is a common mechanism of drug resistance.

Q4: Can I use Olivomycin B for fluorescence-based applications like flow cytometry and microscopy?

A4: Yes, Olivomycin B is a fluorescent compound and is commonly used as a DNA-specific stain in flow cytometry for cell cycle analysis. Its fluorescence is enhanced upon binding to DNA. It can also be visualized using fluorescence microscopy to study its intracellular localization. However, it's important to be aware of potential issues like photobleaching and fluorescence quenching.

Troubleshooting Guides

Issue 1: Low Cytotoxicity or Biological Effect of Olivomycin B

Potential Cause	Troubleshooting Step
Poor Cellular Penetration	1. Co-administer with a permeabilizing agent: Use a low, non-toxic concentration of a permeabilizing agent like a mild detergent (e.g., digitonin) or a chelating agent (e.g., EDTA). Optimize the concentration to avoid excessive cell death. 2. Use an efflux pump inhibitor (EPI): If efflux is suspected, co-incubate cells with a broad-spectrum EPI like verapamil (B1683045) or cyclosporin (B1163) A to see if the cytotoxic effect of Olivomycin B is enhanced. 3. Consider nanoparticle or liposomal formulations: If available, test a nanoparticle or liposomal formulation of Olivomycin B, which may have improved uptake characteristics.
Drug Degradation	1. Check for photostability: Olivomycin B may be sensitive to light. Protect your stock solutions and experimental samples from light as much as possible. Prepare fresh dilutions from a frozen stock for each experiment. 2. Ensure proper storage: Store stock solutions of Olivomycin B in a suitable solvent (e.g., DMSO) at -20°C or -80°C.
Drug Aggregation	1. Check solubility: Olivomycin B may aggregate in aqueous solutions, reducing its effective concentration. Ensure the final concentration of the organic solvent (e.g., DMSO) in your culture medium is low (typically <0.5%) and does not cause precipitation. 2. Sonication: Briefly sonicate the diluted Olivomycin B solution before adding it to the cells to help break up aggregates.
Incorrect Cell Culture Conditions	1. Optimize cell density: Ensure cells are in the logarithmic growth phase and are not over-confluent, as this can affect drug uptake and sensitivity. 2. Check for contamination: Mycoplasma contamination can alter cellular responses to drugs.[4]

Issue 2: Low or No Intracellular Fluorescence Signal (Fluorescence Microscopy/Flow Cytometry)

Potential Cause	Troubleshooting Step
Low Cellular Uptake	Follow the troubleshooting steps for "Poor Cellular Penetration" in Issue 1.
Photobleaching	1. Minimize light exposure: Use neutral density filters to reduce the intensity of the excitation light. 2. Reduce exposure time: Use the lowest possible exposure time that still provides a detectable signal. 3. Use an anti-fade mounting medium: For fixed-cell imaging, use a mounting medium containing an anti-fade reagent.[5] 4. Image quickly: Acquire images promptly after staining.
Fluorescence Quenching	1. Check for quenching agents: Some components in the cell culture medium or buffers can quench fluorescence. If possible, image cells in a phenol (B47542) red-free medium. 2. Optimize staining concentration: High concentrations of the fluorophore can sometimes lead to self-quenching. Perform a concentration titration to find the optimal staining concentration.
Incorrect Microscope/Flow Cytometer Settings	1. Check filter sets: Ensure you are using the correct excitation and emission filters for Olivomycin B (Excitation: ~440 nm, Emission: ~520 nm). 2. Laser alignment and power: For flow cytometry, ensure the laser is properly aligned and the power is sufficient. 3. Compensation settings (Flow Cytometry): If using multiple fluorophores, ensure proper compensation is set to avoid spectral overlap.
Cell Fixation and Permeabilization Issues	1. Optimize protocol: If staining fixed cells, ensure the fixation and permeabilization protocol is appropriate and does not extract the drug. Aldehyde-based fixatives followed by a mild detergent permeabilization are generally suitable.

Data Presentation

While specific quantitative data on the enhanced uptake of Olivomycin B is limited in publicly available literature, studies on the structurally similar aureolic acid antibiotic, Mithramycin (MTM), provide valuable insights into the potential benefits of nanoparticle formulations.

Table 1: Characteristics of Mithramycin (MTM) Nanoparticle Formulations

Formulation	Method	Average Size (nm)	Encapsulation Efficiency (%)	Reference
PLGA Nanoparticles	Emulsion/Solvent Evaporation	228	up to 87%
Transfersomes	Thin Film Hydration / Ethanol Injection	100 - 130	> 50%
Self-assembled Micelles (MTM SK)	Self-assembly	8.36 ± 3.21	35.4 ± 0.3 (wt %)
Cross-linked Micelles (MTM SK)	Cross-linking	29.56 ± 4.67	31.3 ± 0.3 (wt %)

This data for the related compound Mithramycin suggests that nanoparticle formulations can achieve high encapsulation efficiencies and controlled particle sizes, which are key factors in improving drug delivery.

Table 2: Cytotoxicity of Free vs. Nanoparticle-formulated Mithramycin Analogs (MTM SK and SDK) in A549 Lung Cancer Cells

Compound	IC50 (µM)	Fold Change vs. Free Drug	Reference
Free SK	0.163 ± 0.092	-
Self-assembled Micelles (SK)	0.262 ± 0.087	1.6-fold higher
Cross-linked Micelles (SK)	0.073 ± 0.015	2.2-fold lower
Free SDK	0.093 ± 0.035	-
Self-assembled Micelles (SDK)	0.282 ± 0.131	3.0-fold higher
Cross-linked Micelles (SDK)	0.075 ± 0.009	1.2-fold lower

This data indicates that while some nanoparticle formulations may slightly decrease the in vitro cytotoxicity (higher IC50), others, like the cross-linked micelles, can enhance it (lower IC50), suggesting improved drug delivery and/or release characteristics.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

This protocol is a colorimetric assay to assess the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cells of interest

• Complete culture medium

• Olivomycin B stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in isopropanol)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Olivomycin B in complete culture medium. Replace the existing medium with the medium containing different concentrations of Olivomycin B. Include a vehicle control (medium with the same concentration of DMSO as the highest Olivomycin B concentration).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Protocol 2: Fluorescence Microscopy for Intracellular Localization of Olivomycin B

This protocol allows for the visualization of Olivomycin B within cells.

Materials:

• Cells cultured on glass coverslips or in imaging-compatible plates

• Complete culture medium

• Olivomycin B

• Hoechst 33342 or DAPI (for nuclear counterstaining)

• Paraformaldehyde (PFA) for fixation

• Phosphate-buffered saline (PBS)

• Mounting medium (preferably with an anti-fade reagent)

Procedure:

• Cell Seeding: Seed cells on coverslips or imaging plates and allow them to adhere.

• Treatment: Treat the cells with the desired concentration of Olivomycin B for the desired time.

• Washing: Wash the cells twice with PBS to remove extracellular Olivomycin B.

• (Optional) Nuclear Counterstaining: Incubate cells with Hoechst 33342 or DAPI according to the manufacturer's instructions to stain the nuclei.

• Washing: Wash the cells twice with PBS.

• Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Mounting: Mount the coverslips onto microscope slides using mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope with appropriate filter sets for Olivomycin B (e.g., DAPI/FITC channel) and the nuclear counterstain.

Visualizations

Caption: Experimental workflow for evaluating strategies to improve Olivomycin B penetration.

Caption: Simplified mechanism of action of Olivomycin B.

Caption: Troubleshooting logic for low Olivomycin B activity.

References

• 1. Uptake and intracellular release kinetics of liposome formulations in glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Efflux pump inhibitors for bacterial pathogens: From bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. IN-FOCUS: Better To Burn Bright Than To Fade Away: Reducing Photo-bleaching in Fluorescence Microscopy. | Bioimaging Hub News [blogs.cardiff.ac.uk]

Technical Support Center: Managing Autofluorescence in Olivomycin B Stained Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage autofluorescence in Olivomycin B stained samples.

Troubleshooting Guides

High background fluorescence can obscure the specific signal from Olivomycin B, leading to difficulties in data interpretation. This guide provides a systematic approach to troubleshooting common issues.

Problem: High Autofluorescence Obscuring Olivomycin B Signal

Initial Assessment Workflow

Caption: Initial workflow to confirm and broadly categorize the source of autofluorescence.

Troubleshooting Steps based on Source:

Problem Category	Potential Cause	Recommended Solution
Fixation-Induced Autofluorescence	Aldehyde fixatives (e.g., formaldehyde (B43269), glutaraldehyde) create fluorescent Schiff bases.[1]	1. Reduce Fixation Time: Use the minimum fixation time required for adequate preservation.[1] 2. Change Fixative: Switch to a non-aldehyde fixative like chilled methanol (B129727) or ethanol (B145695).[1][2] 3. Chemical Quenching: Treat with Sodium Borohydride (B1222165) to reduce aldehyde groups.[3]
Endogenous Autofluorescence	Lipofuscin: Granular pigments that accumulate with age in various tissues. Collagen and Elastin: Extracellular matrix proteins with broad emission spectra. Red Blood Cells: Heme groups are highly fluorescent.	1. Lipofuscin Quenching: Treat with Sudan Black B or a commercial quencher like TrueBlack™. 2. Spectral Separation: Use fluorophores that emit in the far-red spectrum to avoid the blue-green emission of collagen. 3. Perfusion: If possible, perfuse tissues with PBS before fixation to remove red blood cells.
Reagent-Induced Autofluorescence	Phenol red in culture media, serum components, or mounting media can be fluorescent.	1. Use Phenol Red-Free Media: For live-cell imaging, switch to phenol red-free media or a clear buffered saline solution before imaging. 2. Reduce Serum Concentration: Lower the concentration of Fetal Bovine Serum (FBS) in staining buffers or replace it with Bovine Serum Albumin (BSA).

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a problem?

Autofluorescence is the natural emission of light by biological structures or is induced by sample preparation methods, such as fixation. This intrinsic fluorescence can interfere with the detection of specific fluorescent signals, like that from Olivomycin B, by increasing the background noise and reducing the signal-to-noise ratio.

Q2: How can I confirm that what I'm seeing is autofluorescence and not non-specific staining?

To determine if the observed background is due to autofluorescence, prepare a control sample that undergoes all the same processing steps (including fixation and permeabilization) but without the addition of Olivomycin B. If you observe fluorescence in this unstained control, it is attributable to autofluorescence.

Q3: What are the spectral properties of Olivomycin B and how does that relate to autofluorescence?

Q4: Can I use photobleaching to reduce autofluorescence in my Olivomycin B stained samples?

Yes, photobleaching can be an effective method. This involves intentionally exposing the sample to high-intensity light to destroy the fluorescent properties of the autofluorescent molecules before imaging your specific stain. However, it's crucial to perform this before applying Olivomycin B to avoid photobleaching your specific signal. A protocol for photobleaching is provided in the experimental protocols section.

Q5: Are there commercial kits available to quench autofluorescence?

Yes, several commercial kits are available and can be very effective. Some popular options include:

• TrueVIEW™ Autofluorescence Quenching Kit: Effective against autofluorescence from aldehyde fixation, collagen, elastin, and red blood cells.

• TrueBlack® Lipofuscin Autofluorescence Quencher: Specifically designed to quench autofluorescence from lipofuscin.

Q6: Are there alternative DNA stains to Olivomycin B that might be less susceptible to autofluorescence issues?

Yes, several alternative DNA stains are available. The best choice depends on your specific experimental setup, including the excitation sources available on your microscope.

Stain	Excitation Max (nm)	Emission Max (nm)	Advantages	Disadvantages
DAPI	~358	~461	Bright, high DNA specificity.	Primarily for fixed and permeabilized cells.
Hoechst 33342	~350	~461	Permeable to live cells.	Can be toxic to cells over long exposure times.
TO-PRO-3	~642	~661	Far-red emission minimizes overlap with common autofluorescence.	Requires far-red excitation, which may not be available on all systems.
SYTOX Green	~504	~523	High fluorescence enhancement upon binding DNA.	Impermeable to live cells, used as a dead cell stain.

Key Experimental Protocols

Protocol 1: Sodium Borohydride Treatment for Aldehyde-Induced Autofluorescence

This protocol is effective for reducing autofluorescence caused by formaldehyde or glutaraldehyde (B144438) fixation.

Workflow for Sodium Borohydride Treatment

Caption: Step-by-step workflow for sodium borohydride treatment.

Detailed Steps:

• Reagent Preparation: Immediately before use, prepare a 1 mg/mL solution of sodium borohydride in ice-cold phosphate-buffered saline (PBS).

• Sample Preparation: Following fixation and permeabilization, wash the samples thoroughly with PBS.

• Incubation: Immerse the samples in the freshly prepared sodium borohydride solution. Incubate for 10-30 minutes at room temperature.

• Washing: Wash the samples three times with PBS for 5 minutes each to remove residual sodium borohydride.

• Staining: Proceed with your standard Olivomycin B staining protocol.

Protocol 2: Sudan Black B Staining for Lipofuscin Quenching

This protocol is effective for reducing autofluorescence originating from lipofuscin granules.

Workflow for Sudan Black B Treatment

Caption: Step-by-step workflow for Sudan Black B treatment.

Detailed Steps:

• Reagent Preparation: Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol. Ensure it is well-dissolved and filter the solution to remove any particulates.

• Sample Preparation: Complete your Olivomycin B staining protocol, including all post-staining washes.

• Incubation: Immerse the slides in the Sudan Black B solution for 5-10 minutes at room temperature in the dark.

• Destaining and Washing: Briefly dip the slides in 70% ethanol to remove excess Sudan Black B, then wash thoroughly with PBS.

• Mounting: Mount the coverslip using an appropriate mounting medium.

Protocol 3: Photobleaching for Autofluorescence Reduction

This protocol uses high-intensity light to reduce autofluorescence before staining.

Workflow for Photobleaching

Caption: General workflow for photobleaching to reduce autofluorescence.

Detailed Steps:

• Sample Preparation: Prepare your fixed and permeabilized samples as you would for staining.

• Exposure: Place the sample on the microscope stage and expose it to a broad-spectrum, high-intensity light source (e.g., from a mercury arc lamp or a dedicated LED photobleaching device). Use a wide-open field diaphragm to illuminate the entire area of interest.

• Monitoring: Periodically (e.g., every 5-10 minutes), briefly switch to a low-intensity imaging mode to assess the level of autofluorescence.

• Completion: Continue photobleaching until the autofluorescence has been significantly reduced. The time required will vary depending on the sample type and the intensity of the light source.

• Staining: Once photobleaching is complete, proceed with your Olivomycin B staining protocol.

References

• 1. biotium.com [biotium.com]
• 2. cell culture - Hoechst or DAPI for nuclear staining? - Biology Stack Exchange [biology.stackexchange.com]
• 3. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Head-to-Head Battle of Fluorochromes: Olivomycin B vs. DAPI for Cell Cycle Analysis

For researchers in cell biology and drug development, accurate analysis of the cell cycle is paramount. The choice of fluorescent dye for staining DNA is a critical step in this process. While 4′,6-diamidino-2-phenylindole (DAPI) is a widely used and well-established option, Olivomycin B presents itself as a compelling alternative with distinct characteristics. This guide provides an objective comparison of Olivomycin B and DAPI for cell cycle analysis, supported by available data and experimental insights.

This comprehensive guide delves into the mechanisms of action, spectral properties, and practical considerations for both Olivomycin B and DAPI. By presenting a clear comparison, we aim to equip researchers, scientists, and drug development professionals with the necessary information to make an informed decision for their specific experimental needs.

At a Glance: Key Performance Indicators

Feature	Olivomycin B	DAPI
DNA Binding Specificity	GC-rich regions	AT-rich regions
Excitation Maximum (approx.)	430-440 nm	358 nm
Emission Maximum (approx.)	520-540 nm	461 nm
Quantum Yield	Data not readily available	High (increases significantly upon DNA binding)
Photostability	Data not readily available	Moderate (subject to photobleaching)
Cell Permeability	Requires permeabilization	Can enter intact cells, but more efficient in fixed/permeabilized cells.
Cytotoxicity	Expected to have cytotoxic effects as an antitumor antibiotic	Generally low cytotoxicity at working concentrations for staining

Mechanism of Action: A Tale of Two Grooves

The fundamental difference between Olivomycin B and DAPI lies in their preferred DNA binding sites. This specificity can have implications for the staining pattern and the accuracy of cell cycle analysis in different cell types or under various experimental conditions.

DAPI , a well-characterized fluorescent stain, binds preferentially to the minor groove of AT-rich regions of double-stranded DNA. Its fluorescence is significantly enhanced upon binding, making it an excellent probe for quantifying DNA content.

Olivomycin B , belonging to the aureolic acid group of antibiotics, exhibits a preference for the minor groove of GC-rich DNA sequences. This characteristic is shared with its close relative, Olivomycin A. The binding of olivomycins to DNA is known to interfere with DNA replication and transcription, which underlies their antitumor properties.

Experimental Workflow: Staining Cells for Cycle Analysis

The following diagram outlines a typical workflow for preparing and staining cells for cell cycle analysis using either Olivomycin B or DAPI, followed by flow cytometry.

Caption: A generalized workflow for cell cycle analysis using fluorescent DNA-binding dyes.

Delving Deeper: Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are foundational protocols for staining mammalian cells with DAPI and a proposed protocol for Olivomycin B based on available information for related compounds.

DAPI Staining Protocol for Cell Cycle Analysis (Flow Cytometry)

This protocol is a widely accepted method for preparing cells for DNA content analysis.

Reagents:

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol, ice-cold

• DAPI Staining Solution (e.g., 1 µg/mL DAPI in PBS with 0.1% Triton X-100)

Procedure:

• Cell Harvesting: Harvest cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells once with cold PBS.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol while vortexing gently to prevent clumping. Incubate at -20°C for at least 2 hours (or overnight).

• Rehydration: Centrifuge the fixed cells and discard the ethanol. Wash the cell pellet with PBS.

• Staining: Resuspend the cells in the DAPI staining solution.

• Incubation: Incubate for 15-30 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells on a flow cytometer using UV excitation (e.g., 355 nm or 375 nm laser) and collecting the emission signal at approximately 460 nm.

Proposed Olivomycin B Staining Protocol for Cell Cycle Analysis (Flow Cytometry)

This protocol is adapted from methods used for similar aureolic acid antibiotics and may require optimization for specific cell types and instrumentation.

Reagents:

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol, ice-cold

• Olivomycin B Staining Solution (e.g., 10-50 µg/mL Olivomycin B in a buffer containing MgCl₂, such as PBS with 10-20 mM MgCl₂)

Procedure:

• Cell Harvesting and Fixation: Follow steps 1-3 of the DAPI protocol.

• Rehydration: Centrifuge the fixed cells and discard the ethanol. Wash the cell pellet with PBS.

• Staining: Resuspend the cells in the Olivomycin B staining solution. The presence of magnesium ions is often crucial for the binding of aureolic acid antibiotics to DNA.

• Incubation: Incubate for 30-60 minutes at room temperature in the dark. Incubation times may need to be optimized.

• Analysis: Analyze the stained cells on a flow cytometer using an excitation wavelength of approximately 440 nm and collecting the emission signal around 530 nm.

Signaling Pathways and Mechanisms of Action

The interaction of these dyes with DNA is the primary mechanism for their use in cell cycle analysis. The following diagram illustrates their distinct binding preferences.

Caption: Differential DNA binding specificities of Olivomycin B and DAPI.

Concluding Remarks

The choice between Olivomycin B and DAPI for cell cycle analysis is not a one-size-fits-all decision. DAPI remains the gold standard due to its well-documented protocols, high quantum yield, and extensive use in the scientific community. Its preference for AT-rich regions is generally not a limiting factor for most cell cycle applications.

Olivomycin B, with its GC-binding specificity, offers an alternative that could be advantageous in specific contexts, such as when analyzing genomes with extreme base compositions or when AT-rich regions are somehow compromised or inaccessible. However, the lack of readily available, standardized protocols and quantitative performance data for Olivomycin B necessitates careful optimization and validation by the researcher.

Ultimately, the selection of the appropriate dye will depend on the specific research question, the cell type under investigation, and the available instrumentation. For routine cell cycle analysis, DAPI is a reliable and robust choice. For researchers exploring alternative staining mechanisms or facing challenges with DAPI, Olivomycin B presents an intriguing, albeit less characterized, option that warrants further investigation.

A Comparative Guide to Mithramycin and Olivomycin B in Chromatin Research

For Researchers, Scientists, and Drug Development Professionals

Mithramycin and olivomycin (B1226810) B, both members of the aureolic acid family of antibiotics, are powerful tools in chromatin research, primarily due to their ability to bind with high specificity to GC-rich regions of DNA. This interaction allows for the targeted modulation of chromatin structure and gene expression, making them invaluable for studying transcription, chromatin dynamics, and for potential therapeutic applications. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the appropriate agent for their specific needs.

Mechanism of Action and Binding Properties

Both mithramycin and olivomycin B function by inserting into the minor groove of the DNA double helix. This binding is not a simple intercalation but rather a complex formation that requires the presence of a divalent cation, typically magnesium (Mg²⁺). The drug molecules form a dimer that is stabilized by the Mg²⁺ ion, and it is this complex that recognizes and binds to sequences rich in guanine (B1146940) (G) and cytosine (C).[1][2] This binding can physically block the access of transcription factors and other DNA-binding proteins to their recognition sites, thereby inhibiting transcription.[1][3][4]

A key distinction in their mechanism lies in mithramycin's dual-binding capability. Beyond its interaction with DNA, mithramycin can also bind directly to core histones, a process that is independent of Mg²⁺. This interaction can further influence chromatin structure and function.

Quantitative Comparison of Performance

The following tables summarize the key quantitative parameters of mithramycin and olivomycin B based on available experimental data. Direct side-by-side comparative studies are limited, and thus some data are derived from individual studies on each compound.

Parameter	Mithramycin	Olivomycin B	Reference
DNA Binding Specificity	GC-rich sequences (at least 2 contiguous G-C pairs)	GC-rich sequences (prefers GG or GC central dinucleotides)
Binding Location	DNA minor groove	DNA minor groove
Divalent Cation Requirement	Yes (typically Mg²⁺)	Yes (typically Mg²⁺)
Histone Interaction	Binds to core histones (H2A, H2B, H3, H4)	Not reported
Reported DNA Binding Constant (Kb)	~105 - 106 M-1 (Varies with DNA sequence and conditions)	~104 - 105 M-1 (Varies with DNA sequence and conditions)

Impact on Chromatin and Gene Regulation

The primary application of both compounds in chromatin research stems from their ability to inhibit transcription. By binding to GC-rich promoter regions, they can displace essential transcription factors like Sp1, which is known to regulate the expression of numerous genes involved in cell growth, proliferation, and apoptosis, including the proto-oncogene c-myc.

Mithramycin has been shown to specifically inhibit the acetylation of histone H3 at lysine (B10760008) 18 (H3K18ac), a mark associated with active transcription. This finding suggests that mithramycin's impact on chromatin is multifaceted, involving both direct DNA binding and modulation of the epigenetic landscape. The effects of olivomycin B on specific histone modifications have not been as extensively characterized.

Feature	Mithramycin	Olivomycin B	Reference
Primary Chromatin-related Effect	Inhibition of transcription	Inhibition of transcription
Known Transcription Factor Inhibition	Displaces Sp1 from GC-rich promoters	Displaces Sp1 from GC-rich promoters
Effect on Histone Modifications	Inhibits H3K18 acetylation	Effects not well-documented
Effect on Oncogene Expression	Inhibits c-myc and c-Src expression	Inhibits c-myc and c-Src expression

Experimental Protocols

Detailed methodologies for key experiments utilizing these compounds are provided below. These protocols are based on established methods and can be adapted for specific experimental systems.

Chromatin Immunoprecipitation (ChIP) Protocol for Assessing Transcription Factor Displacement

This protocol is designed to assess the ability of mithramycin or olivomycin B to displace a transcription factor (e.g., Sp1) from a target gene promoter.

• Cell Culture and Treatment:

  • Culture cells to 70-80% confluency.

  • Treat cells with the desired concentration of mithramycin or olivomycin B for a specified time (e.g., 4-24 hours). Include a vehicle-treated control.

• Cross-linking:

  • Add formaldehyde (B43269) directly to the culture medium to a final concentration of 1%.

  • Incubate for 10 minutes at room temperature with gentle shaking.

  • Quench the cross-linking reaction by adding glycine (B1666218) to a final concentration of 0.125 M and incubate for 5 minutes at room temperature.

• Cell Lysis and Chromatin Shearing:

  • Wash cells twice with ice-cold PBS.

  • Scrape cells and collect by centrifugation.

  • Resuspend the cell pellet in a lysis buffer containing protease inhibitors.

  • Sonicate the lysate to shear chromatin to an average fragment size of 200-500 bp. The optimal sonication conditions should be empirically determined.

• Immunoprecipitation:

  • Pre-clear the chromatin lysate with protein A/G magnetic beads.

  • Incubate a portion of the pre-cleared lysate with an antibody specific to the transcription factor of interest (e.g., anti-Sp1) overnight at 4°C with rotation.

  • Use a non-specific IgG as a negative control.

  • Add protein A/G magnetic beads to capture the antibody-protein-DNA complexes and incubate for 2-4 hours at 4°C.

• Washes and Elution:

  • Wash the beads sequentially with low-salt, high-salt, and LiCl wash buffers to remove non-specific binding.

  • Elute the chromatin complexes from the beads using an elution buffer (e.g., 1% SDS, 0.1 M NaHCO₃).

• Reverse Cross-linking and DNA Purification:

  • Reverse the cross-links by adding NaCl to a final concentration of 0.2 M and incubating at 65°C for 4-6 hours.

  • Treat with RNase A and Proteinase K.

  • Purify the DNA using a PCR purification kit or phenol-chloroform extraction followed by ethanol (B145695) precipitation.

• Analysis:

  • Quantify the enriched DNA using qPCR with primers specific to the target promoter region.

  • Alternatively, prepare libraries for ChIP-sequencing (ChIP-seq) for genome-wide analysis.

DNase I Footprinting Protocol for Identifying Drug Binding Sites

This protocol allows for the precise identification of mithramycin or olivomycin B binding sites on a specific DNA fragment.

• Probe Preparation:

  • Prepare a DNA fragment of interest (100-300 bp) containing a putative GC-rich binding site.

  • End-label one strand of the DNA fragment, typically with a radioactive isotope (e.g., ³²P) or a fluorescent dye.

  • Purify the labeled probe.

• Binding Reaction:

  • In a reaction tube, combine the end-labeled DNA probe with varying concentrations of mithramycin or olivomycin B in a binding buffer containing MgCl₂.

  • Include a no-drug control.

  • Incubate at room temperature to allow binding to reach equilibrium.

• DNase I Digestion:

  • Add a freshly diluted solution of DNase I to each reaction. The concentration of DNase I should be optimized to achieve, on average, one cut per DNA molecule.

  • Incubate for a short, precisely controlled time (e.g., 1-2 minutes) at room temperature.

  • Stop the reaction by adding a stop solution containing EDTA.

• DNA Purification:

  • Extract the DNA fragments using phenol-chloroform and precipitate with ethanol.

• Gel Electrophoresis and Visualization:

  • Resuspend the DNA pellets in a formamide (B127407) loading buffer.

  • Denature the samples by heating and then run them on a high-resolution denaturing polyacrylamide gel.

  • Visualize the DNA fragments by autoradiography (for radioactive labels) or fluorescence imaging. The region where the drug was bound will be protected from DNase I cleavage, resulting in a "footprint" or a gap in the DNA ladder compared to the no-drug control.

Visualizing Molecular Interactions

The following diagrams, generated using the DOT language, illustrate key aspects of the mechanisms of action of mithramycin and olivomycin B.

References

• 1. DNase I footprinting of small molecule binding sites on DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DNase I Footprinting - National Diagnostics [nationaldiagnostics.com]
• 3. DNase I Footprinting of Small Molecule Binding Sites on DNA | Springer Nature Experiments [experiments.springernature.com]
• 4. Discrimination between G/C Binding Sites by Olivomycin A Is Determined by Kinetics of the Drug-DNA Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to DNA Footprinting: Chromomycin A3 vs. Olivomycin B

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Chromomycin A3 and Olivomycin (B1226810) B, two aureolic acid antibiotics, for their application in DNA footprinting. By examining their performance, binding characteristics, and experimental considerations, this document aims to assist researchers in selecting the appropriate agent for their specific DNA-protein interaction studies.

Introduction

DNA footprinting is a high-resolution technique used to identify the specific binding sites of proteins or small molecules on a DNA molecule. The principle lies in the protection of the DNA backbone from cleavage by a nuclease or chemical agent at the site of ligand binding. Chromomycin A3 and Olivomycin B are structurally similar antibiotics that bind to the minor groove of GC-rich DNA sequences, making them valuable tools for footprinting studies of transcription factors and other DNA-binding proteins with a preference for such regions. Both compounds form dimers in the presence of divalent cations, such as Mg²⁺, which is a prerequisite for their high-affinity DNA binding.[1][2][3][4][5] Despite their structural similarities, their interaction kinetics and sequence preferences exhibit subtle differences that can influence their suitability for specific research applications.

Performance Comparison: Chromomycin A3 vs. Olivomycin B

The selection of a footprinting agent depends on factors such as binding affinity, sequence specificity, and the kinetics of the DNA-ligand interaction. The following table summarizes the available quantitative data for Chromomycin A3 and Olivomycin B. It is important to note that the data presented here are derived from separate studies, and direct comparisons should be made with caution due to potential variations in experimental conditions.

Parameter	Chromomycin A3	Olivomycin B	Source
Binding Constant (K)	(2.7 ± 1.4) x 10⁷ M⁻¹ (for 5'-TGGCCA-3')	Not directly determined by footprinting; affinity is comparable across various G/C sites in equilibrium studies.	,
Dimerization Constant	~10⁵ M⁻¹ in solution	Not reported
Association Rate (k_on)	Not reported	2-5 x 10⁴ M⁻¹s⁻¹ (independent of sequence)
Dissociation Rate (k_off)	Not reported	Varies with sequence: Slower from SGCS and SGGS sites than from SCGS sites (S = G or C).
Sequence Preference	Prefers GG-containing sequences, such as 5'-TGGCCA-3' and GGCC.	Binds to a variety of GC-rich sequences, but forms kinetically less stable complexes with sites containing a central CG dinucleotide.
Divalent Cation Requirement	Absolute requirement for Mg²⁺ or other divalent cations for DNA binding.	Requires Mg²⁺ for dimerization and DNA binding.

Mechanism of Action

Both Chromomycin A3 and Olivomycin B function by intercalating into the minor groove of the DNA double helix. This binding is stabilized by the coordination of a divalent cation, typically Mg²⁺, between two drug molecules, forming a dimer. This dimer then interacts with the GC-rich sequences. The sugar moieties of the antibiotics also play a crucial role in the binding specificity and stability of the drug-DNA complex.

The key difference in their mechanism lies in the kinetics of their interaction with DNA. While Olivomycin A binds to various GC-rich sites with similar affinity at equilibrium, the dissociation rate varies significantly depending on the specific sequence. This kinetic discrimination can be a critical factor in footprinting experiments, especially when studying dynamic DNA-protein interactions.

Experimental Protocols

The following is a generalized protocol for DNase I footprinting using either Chromomycin A3 or Olivomycin B. Specific concentrations and incubation times may need to be optimized for the particular DNA sequence and binding protein being studied.

Materials

• End-labeled DNA probe (³²P or fluorescently labeled)

• Chromomycin A3 or Olivomycin B stock solution

• Binding buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM KCl, 5 mM MgCl₂, 1 mM CaCl₂, 10% glycerol)

• DNase I (RNase-free)

• DNase I dilution buffer (e.g., 10 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 10 mM CaCl₂, 100 µg/mL BSA)

• Stop solution (e.g., 200 mM NaCl, 20 mM EDTA, 1% SDS, 100 µg/mL sheared salmon sperm DNA)

• Phenol:Chloroform:Isoamyl alcohol (25:24:1)

• Ethanol (B145695) (100% and 70%)

• Formamide (B127407) loading buffer (95% formamide, 20 mM EDTA, 0.05% bromophenol blue, 0.05% xylene cyanol)

• Denaturing polyacrylamide gel (6-8%)

• Maxam-Gilbert sequencing ladders (G+A) for size reference

Procedure

• Binding Reaction:

  • In a microcentrifuge tube, combine the end-labeled DNA probe (e.g., 10,000–20,000 cpm) with the desired concentration of Chromomycin A3 or Olivomycin B in the binding buffer.

  • Include a control reaction with no drug.

  • If studying a DNA-binding protein, pre-incubate the protein with the DNA probe before adding the footprinting agent.

  • Incubate the mixture at room temperature for 30 minutes to allow for binding equilibrium to be reached.

• DNase I Digestion:

  • Dilute the DNase I stock solution in DNase I dilution buffer immediately before use. The optimal concentration needs to be determined empirically to achieve, on average, one cleavage per DNA molecule.

  • Add the diluted DNase I to the binding reaction and incubate for 1-2 minutes at room temperature. The incubation time should be kept consistent across all samples.

• Reaction Termination and DNA Purification:

  • Stop the reaction by adding an excess of the stop solution.

  • Extract the DNA with an equal volume of phenol:chloroform:isoamyl alcohol. Centrifuge and carefully transfer the upper aqueous phase to a new tube.

  • Precipitate the DNA by adding 2.5 volumes of ice-cold 100% ethanol and incubating at -80°C for at least 30 minutes.

  • Centrifuge to pellet the DNA, wash the pellet with 70% ethanol, and air-dry.

• Gel Electrophoresis and Visualization:

  • Resuspend the DNA pellet in formamide loading buffer.

  • Denature the samples by heating at 90-95°C for 5 minutes, followed by rapid cooling on ice.

  • Load the samples onto a denaturing polyacrylamide gel alongside a Maxam-Gilbert sequencing ladder.

  • Run the gel until the desired resolution is achieved.

  • Dry the gel and expose it to a phosphor screen or X-ray film for autoradiography, or scan the gel if using a fluorescent label.

Visualizations

DNA Binding Mechanism

Caption: Dimerization and DNA binding of aureolic acid antibiotics.

DNase I Footprinting Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Discrimination between G/C Binding Sites by Olivomycin A Is Determined by Kinetics of the Drug-DNA Interaction | Semantic Scholar [semanticscholar.org]
• 3. Discrimination between G/C Binding Sites by Olivomycin A Is Determined by Kinetics of the Drug-DNA Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discrimination between G/C Binding Sites by Olivomycin A Is Determined by Kinetics of the Drug-DNA Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stereochemistry and kinetics of interaction with DNA of the antineoplastic antibiotic olivomycin | Semantic Scholar [semanticscholar.org]

Navigating the GC-Rich Landscape: A Guide to Olivomycin Alternatives

For researchers, scientists, and drug development professionals engaged in the study of GC-rich DNA sequences, the fluorescent probe Olivomycin has long been a staple. However, the need for alternative tools with varied spectral properties, binding affinities, and application-specific advantages is ever-present. This guide provides an objective comparison of viable alternatives to Olivomycin for the detection and quantification of GC-rich DNA, supported by experimental data and detailed protocols.

The primary alternatives to Olivomycin belong to the same family of aureolic acid antibiotics, which are known for their characteristic binding to the minor groove of GC-rich DNA regions in the presence of divalent cations. Beyond this direct line of analogues, other nucleic acid stains and sequence-specific probes offer distinct advantages for various experimental contexts, from cellular imaging to quantitative PCR.

Quantitative Comparison of GC-Rich DNA Probes

The selection of an appropriate fluorescent probe is often dictated by the specific experimental setup, including the available excitation sources and emission filters, and the required sensitivity. The following table summarizes the key quantitative parameters for Olivomycin and its alternatives.

Compound/Probe	Binding Preference	Excitation Max (nm)	Emission Max (nm)	Key Features & Applications
Olivomycin	GC-rich	~430	~530	Aureolic acid antibiotic; historical benchmark for GC-rich DNA staining.
Chromomycin (B10761888) A3	GC-rich	445 - 458[1][2]	575 - 590[1][2]	Aureolic acid antibiotic; requires Mg²⁺ for DNA binding[3]; used in flow cytometry and fluorescence microscopy.
Mithramycin (MTM)	GC-rich	~440	~575	Aureolic acid antibiotic; binds as a dimer in the minor groove with Mg²⁺; analogues show modulated binding affinity.
Mithramycin SDK	GC-rich	N/A	N/A	Genetically engineered Mithramycin analogue with similar DNA binding affinity (Kd ≈ 20 µM) to the parent compound.
SYBR Green I	dsDNA (general)	~497	~520	High fluorescence enhancement; widely used in qPCR; can show bias with GC-rich templates, often requiring protocol optimization.
SYTO-13	Nucleic Acids	~488	~509	Cell-permeant dye staining both DNA and RNA; does not show preferential binding to GC-rich sequences, reducing bias in some applications.
SYTO-82	Nucleic Acids	~541	~560	Cell-permeant orange-fluorescent dye; does not inhibit PCR or show GC-preference, unlike SYBR Green I.
PicoGreen	dsDNA (general)	~502	~523	Ultrasensitive dsDNA quantification reagent; shows minimal sequence dependence, making it suitable for accurate quantification of DNA regardless of GC content.
FISH Probes	Sequence-Specific	Varies with Fluorophore	Varies with Fluorophore	Custom-designed oligonucleotide probes offering the highest specificity for any target sequence, including highly repetitive GC-rich regions.

N/A: Specific data not available in the search results.

Mechanisms and Workflows

Understanding the mechanism of action and the experimental workflow is crucial for the successful application of these probes.

Mechanism of Aureolic Acid Antibiotic Binding

Olivomycin, Chromomycin A3, and Mithramycin share a common mechanism. They form a dimer that is stabilized by a divalent cation, typically Mg²⁺. This complex then binds to the minor groove of B-DNA, with a strong preference for sequences containing two or more consecutive G-C base pairs. This interaction is non-intercalative and causes minimal distortion of the DNA helix.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. Chromomycin A3 | Cell Signaling Technology [cellsignal.com]
• 3. Interaction of the DNA-binding antitumor antibiotics, chromomycin and mithramycin with erythroid spectrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Olivomycin B Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for validating the cellular target engagement of Olivomycin B, an aureolic acid antibiotic known to bind the minor groove of GC-rich DNA and inhibit transcription.[1][2] Understanding and confirming the direct interaction of Olivomycin B with its intended target within a cellular context is crucial for elucidating its mechanism of action and advancing its therapeutic potential.

This document will objectively compare the performance of two prominent label-free target engagement validation techniques: the Cellular Thermal Shift Assay (CETSA) and the Drug Affinity Responsive Target Stability (DARTS) assay. We will also explore alternative and complementary approaches, providing supporting experimental principles and detailed protocols.

Comparison of Target Engagement Validation Methods

The selection of an appropriate method for validating Olivomycin B's target engagement depends on several factors, including the specific experimental question, available resources, and the nature of the drug-target interaction. The following table summarizes the key features of CETSA and DARTS.

Feature	Cellular Thermal Shift Assay (CETSA)	Drug Affinity Responsive Target Stability (DARTS)
Principle	Ligand binding induces thermal stabilization of the target protein, leading to a shift in its melting temperature.[3][4]	Ligand binding protects the target protein from proteolytic degradation.[5]
Cellular Context	Can be performed in intact cells, cell lysates, and tissue samples, providing a physiologically relevant environment.	Primarily performed in cell lysates, but can be adapted for purified proteins and tissue extracts.
Labeling Requirement	Label-free; no modification of the drug or target is required.	Label-free; utilizes the native, unmodified small molecule.
Throughput	Traditionally low-throughput with Western blot detection, but high-throughput versions (HT-CETSA) are available.	Generally considered lower-throughput, especially with Western blot readout.
Quantitative Nature	Can provide quantitative data on target engagement (e.g., EC50 values) and thermal shifts (ΔTm).	Can be less quantitative than CETSA, often providing qualitative or semi-quantitative assessment of target protection.
Applicability	Dependent on the target protein exhibiting a measurable thermal shift upon ligand binding.	Applicable to a wide range of proteins, independent of their thermal shift properties.
Potential Artifacts	Not all binding events result in a significant thermal shift.	The degree of protease protection can be influenced by the accessibility of cleavage sites and the nature of the conformational change upon binding.

Signaling Pathway and Experimental Workflows

To visualize the mechanism of action of Olivomycin B and the workflows of the validation methods, the following diagrams are provided.

Figure 1: Olivomycin B signaling pathway.

Figure 2: Cellular Thermal Shift Assay (CETSA) workflow.

Figure 3: Drug Affinity Responsive Target Stability (DARTS) workflow.

Experimental Protocols

Detailed methodologies for performing CETSA and DARTS are provided below. These protocols are generalized and may require optimization for specific cell lines and experimental conditions.

Cellular Thermal Shift Assay (CETSA) Protocol

• Cell Culture and Treatment:

  • Culture cells to 70-80% confluency.

  • Treat cells with various concentrations of Olivomycin B or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.

• Heat Challenge:

  • Harvest and wash the cells with PBS.

  • Resuspend the cell pellet in PBS containing protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.

• Cell Lysis:

  • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at 25°C).

• Separation of Soluble and Aggregated Proteins:

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Analysis of Soluble Fraction:

  • Carefully collect the supernatant containing the soluble proteins.

  • Determine the protein concentration of the soluble fractions.

  • Analyze the amount of the target protein (if known, e.g., a specific transcription factor) or a general marker of DNA engagement in the soluble fraction by Western blotting, ELISA, or mass spectrometry.

Drug Affinity Responsive Target Stability (DARTS) Protocol

• Cell Lysate Preparation:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells in a suitable lysis buffer (e.g., M-PER or RIPA buffer) supplemented with protease inhibitors.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of the lysate.

• Drug Incubation:

  • Aliquot the cell lysate and incubate with varying concentrations of Olivomycin B or a vehicle control for 1 hour at room temperature.

• Limited Proteolysis:

  • Add a protease (e.g., pronase or thermolysin) to each lysate. The optimal protease concentration and incubation time need to be determined empirically to achieve partial digestion.

  • Incubate for a specific time (e.g., 10-30 minutes) at room temperature.

• Stop Digestion:

  • Stop the proteolytic reaction by adding a protease inhibitor cocktail or by adding SDS-PAGE loading buffer and boiling.

• Analysis of Protein Digestion:

  • Separate the protein fragments by SDS-PAGE.

  • Visualize the protein bands by Coomassie staining, silver staining, or Western blotting using an antibody against a potential target protein. Protection of a specific protein band in the presence of Olivomycin B indicates a direct interaction.

Alternative and Complementary Methods

While CETSA and DARTS are powerful label-free methods, other techniques can provide complementary information on Olivomycin B's target engagement.

• Fluorescence-Based Methods: Techniques like Fluorescence Polarization (FP) and Förster Resonance Energy Transfer (FRET) can be used to study the binding of fluorescently labeled Olivomycin B or a competing ligand to DNA or specific proteins in vitro. These methods can provide quantitative binding affinity data (Kd).

• Chromatin Immunoprecipitation Sequencing (ChIP-seq): This technique can be used to identify the specific genomic regions where Olivomycin B binds in an unbiased, genome-wide manner. By crosslinking the drug to DNA in living cells, immunoprecipitating the complex, and sequencing the associated DNA, the precise binding sites of Olivomycin B across the chromatin can be mapped.

Conclusion

Validating the cellular target engagement of Olivomycin B is a critical step in its development as a potential therapeutic agent. Both CETSA and DARTS offer robust, label-free approaches to directly assess the interaction of Olivomycin B with its target in a cellular context. CETSA provides the advantage of being applicable to intact cells, offering a more physiologically relevant assessment. DARTS is a valuable alternative, particularly when a thermal shift is not observed upon binding. The choice between these methods will depend on the specific research question and available resources. Complementary techniques such as fluorescence-based assays and ChIP-seq can provide further quantitative and genome-wide insights into the molecular interactions of Olivomycin B. By employing the methodologies outlined in this guide, researchers can gain a comprehensive understanding of Olivomycin B's target engagement, paving the way for its further development.

References

• 1. DNA minor groove binders: an overview on molecular modeling and QSAR approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Drug Affinity Responsive Target Stability (DARTS) for Small-Molecule Target Identification | Springer Nature Experiments [experiments.springernature.com]

Cross-Validation of Olivomycin B Binding with ChIP-seq: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the DNA binding properties of Olivomycin B with established Chromatin Immunoprecipitation sequencing (ChIP-seq) data. While direct ChIP-seq data for Olivomycin B is not currently available in public databases, this document outlines a robust cross-validation framework using data from its close structural and functional analog, mithramycin, a well-studied aureolic acid antibiotic. This approach allows for a detailed comparison with the binding profiles of key transcription factors, providing valuable insights into the mechanism of action of Olivomycin B.

Overview of Olivomycin B and its DNA Binding Characteristics

Olivomycin B belongs to the aureolic acid family of antibiotics, which are known for their potent antitumor properties. These compounds bind to the minor groove of GC-rich regions of DNA, thereby interfering with the binding of transcription factors and inhibiting DNA replication and transcription. This targeted binding is central to their therapeutic effect.

Table 1: DNA Binding Characteristics of Aureolic Acid Antibiotics

Feature	Description	References
Binding Site	Minor groove of double-stranded DNA	[1][2][3]
Sequence Preference	GC-rich sequences, specifically tetranucleotide G/C sites	[1][4][5]
Optimal Binding Motifs	Tetranucleotides with central GC or GG dinucleotides	[1][5]
Inhibited Transcription Factors	Sp1, c-Myc, Androgen Receptor (AR)	[6][7][8][9][10]
Functional Consequences	Inhibition of transcription, induction of apoptosis, suppression of p53-dependent transcription	[11]

Cross-Validation with Mithramycin ChIP-seq Data

Given the absence of public Olivomycin B ChIP-seq data, we utilize published mithramycin ChIP-seq datasets as a proxy. Mithramycin shares a similar aglycone core with Olivomycin B and exhibits comparable GC-rich DNA binding specificity. ChIP-seq experiments with mithramycin reveal significant alterations in the chromatin landscape, providing a genome-wide view of its impact.

Table 2: Summary of Mithramycin ChIP-seq Findings

Cell Line	Treatment	ChIP-seq Target	Key Findings	References
Rhabdoid Tumor (BT12)	100 nM mithramycin (8h, 18h)	H3K27ac	Reprogramming of promoters, favoring a differentiation phenotype. Altered accessibility at TSS.	[6]
Prostate Cancer (VCaP)	100 nM mithramycin (24h)	Androgen Receptor (AR)	Significantly decreased occupancy of AR at its binding sites.	[7]

These findings demonstrate that aureolic acid antibiotics can be effectively studied using ChIP-seq to map their influence on histone modifications and transcription factor binding on a genomic scale.

Proposed Cross-Validation Framework with Transcription Factor ChIP-seq

A powerful approach to validate and understand the genome-wide effects of Olivomycin B is to compare its binding profile (represented by mithramycin ChIP-seq) with existing ChIP-seq data for relevant transcription factors.

Comparison with Sp1 ChIP-seq

Olivomycin B is a known inhibitor of the transcription factor Sp1, which binds to GC-rich promoter regions. A computational cross-validation would involve:

• Peak Calling: Identify statistically significant peaks from mithramycin ChIP-seq data, representing regions of drug-induced chromatin alteration.

• Data Acquisition: Obtain publicly available Sp1 ChIP-seq data from databases such as GEO or ENCODE.

• Peak Overlap Analysis: Determine the genomic regions where mithramycin-affected sites and Sp1 binding sites overlap.

• Motif Analysis: Analyze the overlapping regions for the enrichment of the canonical Sp1 binding motif.

A high degree of overlap and motif enrichment would provide strong evidence that Olivomycin B's mechanism of action involves the modulation of Sp1 activity at its target genes.

Comparison with p53 ChIP-seq

Olivomycin A has been shown to suppress p53-dependent transcription[11]. A similar cross-validation with p53 ChIP-seq data could elucidate the mechanism. Publicly available p53 ChIP-seq datasets are abundant[12][13][14]. The analysis would aim to determine if regions affected by mithramycin are enriched for p53 binding sites, suggesting a potential interplay between Olivomycin B and the p53 pathway.

Experimental Protocols

For researchers planning to perform similar studies, the following protocols provide a starting point.

Cell Treatment with Olivomycin B

This protocol is a general guideline and should be optimized for the specific cell line and experimental goals.

• Cell Culture: Plate cells at an appropriate density and allow them to adhere overnight.

• Drug Preparation: Prepare a stock solution of Olivomycin B in a suitable solvent (e.g., DMSO).

• Treatment: Treat cells with the desired concentration of Olivomycin B (e.g., 50-200 nM) for a specified duration (e.g., 8-24 hours). Include a vehicle-treated control.

• Harvesting: After treatment, harvest the cells for downstream applications such as ChIP-seq.

Chromatin Immunoprecipitation (ChIP-seq) Protocol

This is a generalized protocol that should be adapted and optimized.

• Cross-linking: Cross-link protein-DNA complexes by adding formaldehyde (B43269) directly to the culture medium to a final concentration of 1% and incubate for 10 minutes at room temperature. Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing: Lyse the cells and sonicate the chromatin to obtain fragments of 200-500 bp.

• Immunoprecipitation: Incubate the sheared chromatin with an antibody specific to the target protein (e.g., H3K27ac, Sp1, or p53) overnight at 4°C. For a hypothetical "Olivomycin B-seq", an antibody recognizing the drug-DNA complex would be required, which is a significant technical challenge. A more feasible approach is to perform ChIP-seq for histone marks or transcription factors after drug treatment.

• Immune Complex Capture: Add Protein A/G magnetic beads to capture the antibody-protein-DNA complexes.

• Washes: Wash the beads to remove non-specifically bound chromatin.

• Elution and Reverse Cross-linking: Elute the immunoprecipitated chromatin from the beads and reverse the cross-links by incubating at 65°C.

• DNA Purification: Purify the DNA using phenol-chloroform extraction or a column-based kit.

• Library Preparation and Sequencing: Prepare a sequencing library from the purified DNA and perform high-throughput sequencing.

• Data Analysis: Align the sequencing reads to a reference genome, perform peak calling, and conduct downstream analyses such as motif discovery and differential binding analysis.

Visualizations

The following diagrams illustrate the experimental workflow and the proposed mechanism of action of Olivomycin B.

References

• 1. Discrimination between G/C Binding Sites by Olivomycin A Is Determined by Kinetics of the Drug-DNA Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The aureolic acid family of antitumor compounds: structure, mode of action, biosynthesis, and novel derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential Impact of Random GC Tetrad Binding and Chromatin Events on Transcriptional Inhibition by Olivomycin A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oligonucleotide studies of sequence-specific binding of chromomycin A3 to DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discrimination between G/C Binding Sites by Olivomycin A Is Determined by Kinetics of the Drug-DNA Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mithramycin induces promoter reprogramming and differentiation of rhabdoid tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mithramycin suppresses DNA damage repair via targeting androgen receptor in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of the c-Myc Oncogene by the Aureolic Acid Group Antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Targeting of the HIV-1 long terminal repeat with chromomycin potentiates the inhibitory effects of a triplex-forming oligonucleotide on Sp1-DNA interactions and in vitro transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Targeting of the Sp1 binding sites of HIV-1 long terminal repeat with chromomycin. Disruption of nuclear factor.DNA complexes and inhibition of in vitro transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. genome.ucsc.edu [genome.ucsc.edu]
• 13. academic.oup.com [academic.oup.com]
• 14. GEO Accession viewer [ncbi.nlm.nih.gov]

Assessing the Specificity of Olivomycin B for GC-Rich DNA Sequences: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Olivomycin (B1226810) B, a member of the aureolic acid family of antibiotics, is recognized for its potent antitumor activity, which is attributed to its ability to bind to the minor groove of GC-rich DNA sequences. This interaction can interfere with crucial cellular processes such as transcription and replication by inhibiting the binding of transcription factors like Specificity Protein 1 (Sp1). Understanding the precise binding specificity of olivomycin B is paramount for the development of targeted cancer therapies with improved efficacy and reduced off-target effects. This guide provides a comparative analysis of olivomycin B's specificity for GC-rich sequences against other well-known aureolic acid antibiotics, mithramycin and chromomycin (B10761888) A3, supported by experimental data and detailed protocols.

Comparative Analysis of Binding Specificity

While all three compounds—olivomycin B, mithramycin, and chromomycin A3—exhibit a preference for GC-rich regions of DNA, their binding affinity and sequence specificity are not identical. The specificity is not solely dictated by the binding affinity (K_d) but is also significantly influenced by the kinetics of the interaction, particularly the dissociation rate of the drug-DNA complex.

Recent studies on olivomycin A, a closely related analog of olivomycin B, have revealed that while it binds to various GC-rich tetranucleotide sequences with similar affinity, the stability of the complex varies depending on the central dinucleotide sequence. Specifically, complexes formed with sequences containing central GG or GC dinucleotides are kinetically more stable than those with a central CG dinucleotide[1][2]. This kinetic discrimination is a crucial factor in determining the biological activity of the drug.

Compound	Target DNA Sequence	Binding Affinity (K_d)	Key Findings	Reference
Olivomycin A	GC-rich tetranucleotides	Similar affinity across different GC sites	Differentiates based on complex lifetime; less stable with central CG.	[1][2]
Mithramycin A	Salmon Sperm DNA (42% GC)	19 µM	Binds with high affinity to GC-rich DNA.	[3]
Mithramycin SDK	Salmon Sperm DNA (42% GC)	20 µM	A derivative with similar binding affinity to the parent compound.	[3]
Mithramycin SK	Salmon Sperm DNA (42% GC)	40 µM	A derivative with lower binding affinity compared to mithramycin A.	[3]

Experimental Protocols for Assessing Specificity

Several experimental techniques are employed to characterize the DNA binding specificity of small molecules like olivomycin B. The most common methods are Electrophoretic Mobility Shift Assay (EMSA) and DNase I Footprinting.

Electrophoretic Mobility Shift Assay (EMSA)

EMSA is used to detect the binding of a molecule to a specific DNA probe. The principle lies in the fact that a DNA-molecule complex will migrate slower through a non-denaturing polyacrylamide gel than the free DNA probe. Competitive EMSA, where an unlabeled competitor DNA is added, can be used to determine the relative binding affinity and specificity.

Protocol for Competitive EMSA with Olivomycin B:

• Probe Preparation: A short, double-stranded DNA oligonucleotide containing the target GC-rich sequence is labeled, typically with a radioactive isotope (e.g., ³²P) or a fluorescent dye.

• Binding Reaction:

  • In separate tubes, incubate a fixed concentration of the labeled probe with increasing concentrations of olivomycin B.

  • In parallel, for competition assays, pre-incubate the labeled probe and olivomycin B with increasing concentrations of unlabeled competitor DNA (either the same sequence or a variant).

  • The binding buffer should contain 100 mM NaCl, 5 mM MgCl₂, and 20 mM Tris pH 8.0.

  • Incubate the reactions at room temperature for 30 minutes.

• Electrophoresis:

  • Load the samples onto a native polyacrylamide gel (e.g., 10%).

  • Run the gel in 0.5x TBE buffer at a constant voltage (e.g., 15 V/cm) for 1-2 hours.

• Detection:

  • Visualize the bands using autoradiography (for radioactive probes) or a fluorescence scanner (for fluorescent probes). A decrease in the shifted band in the presence of a competitor indicates specific binding.

DNase I Footprinting

DNase I footprinting is a high-resolution technique to identify the specific binding site of a molecule on a DNA fragment. The molecule protects the DNA from cleavage by DNase I at its binding site, creating a "footprint" in the resulting DNA ladder when analyzed by gel electrophoresis.

Protocol for DNase I Footprinting with Olivomycin B:

• Probe Preparation: A DNA fragment of interest (100-200 bp) is labeled at one end.

• Binding Reaction:

  • Incubate the end-labeled DNA probe with varying concentrations of olivomycin B in a buffer similar to that used for EMSA.

  • Allow the binding to reach equilibrium (e.g., 30 minutes at room temperature).

• DNase I Digestion:

  • Add a pre-determined, limiting amount of DNase I to each reaction and incubate for a short period (e.g., 1-2 minutes) to achieve partial digestion.

  • Stop the reaction by adding a stop solution (e.g., containing EDTA).

• Analysis:

  • Purify the DNA fragments and resolve them on a denaturing polyacrylamide sequencing gel alongside a sequencing ladder (e.g., Maxam-Gilbert G+A ladder) of the same DNA fragment.

  • The region where olivomycin B has bound will be protected from DNase I cleavage, resulting in a gap in the ladder, the "footprint."

Visualizing Experimental Workflow and Signaling Pathway

To better illustrate the experimental process and the biological context of olivomycin B's action, the following diagrams are provided.

Experimental workflows for assessing DNA binding specificity.

The binding of olivomycin B to GC-rich sequences in gene promoters can displace transcription factors like Sp1, which plays a crucial role in the expression of a multitude of genes involved in cell growth, proliferation, and survival. Inhibition of Sp1 binding can disrupt these signaling pathways, leading to an anti-tumor effect.

Inhibition of Sp1-mediated transcription by Olivomycin B.

Conclusion

Olivomycin B demonstrates a nuanced specificity for GC-rich DNA sequences, which is critically dependent on the kinetics of the drug-DNA interaction. Its ability to compete with and displace key transcription factors like Sp1 from promoter regions underpins its mechanism of antitumor activity. The experimental protocols outlined in this guide provide a framework for the detailed characterization of the binding specificity of olivomycin B and its analogs. A thorough understanding of these interactions at the molecular level is essential for the rational design of next-generation, sequence-specific DNA-binding agents for cancer therapy.

References

• 1. Discrimination between G/C Binding Sites by Olivomycin A Is Determined by Kinetics of the Drug-DNA Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discrimination between G/C Binding Sites by Olivomycin A Is Determined by Kinetics of the Drug-DNA Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel GC-rich DNA-binding compound produced by a genetically engineered mutant of the mithramycin producer Streptomyces argillaceus exhibits improved transcriptional repressor activity: implications for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Quality Control of Commercial Olivomycin B: A Comparative Guide for Researchers

For researchers, scientists, and professionals in drug development, ensuring the quality and consistency of active pharmaceutical ingredients is paramount. This guide provides a comparative analysis of the quality control testing for commercial batches of Olivomycin B, an aureolic acid antibiotic with antitumor properties. Its performance is compared with that of its close analog, Mithramycin, another member of the aureolic acid family. This guide outlines the key experimental data and detailed methodologies for purity and potency assessment, crucial for batch-to-batch consistency and reliable experimental outcomes.

Performance Comparison: Olivomycin B vs. Mithramycin

The primary alternative to Olivomycin B in research and historical clinical applications is Mithramycin (also known as Plicamycin). Both compounds share a similar mechanism of action by binding to GC-rich regions of DNA and inhibiting transcription, notably by interfering with the Sp1 transcription factor. While structurally similar, variations in their glycosidic side chains can influence their biological activity, toxicity, and pharmacokinetic profiles.

Purity Analysis

The purity of commercial batches of Olivomycin B and Mithramycin is a critical quality attribute. High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of these complex natural products. A high degree of purity, typically ≥95%, is essential to minimize the interference of related substances and degradation products in experimental results.

Table 1: Comparison of HPLC Purity Testing Parameters

Parameter	Olivomycin B	Mithramycin
Typical Purity Specification	≥95%	≥95%
HPLC Column	C18 reverse-phase (e.g., 4.6 mm x 150 mm, 5 µm)	C18 reverse-phase (e.g., Waters Acquity BEH C18, 2.1 x 50 mm, 1.7 µm)[1][2]
Mobile Phase Example	Acetonitrile and water with 0.1% formic acid (gradient elution)	Acetonitrile and water with 0.1% formic acid (gradient elution)[1]
Detection Wavelength	UV, ~280 nm	UV, ~280 nm

Potency Assessment

The biological activity, or potency, of Olivomycin B and Mithramycin is determined by microbiological assays that measure their ability to inhibit the growth of susceptible microorganisms. The cylinder-plate assay is a common method stipulated by pharmacopeias for many antibiotics.

Table 2: Comparison of Potency Testing Parameters (Cylinder-Plate Assay)

Parameter	Olivomycin B	Mithramycin
Test Microorganism	Bacillus subtilis (e.g., ATCC 6633)[3][4]	Staphylococcus aureus (e.g., ATCC 6538P)
Assay Principle	Measurement of the zone of growth inhibition	Measurement of the zone of growth inhibition
Reference Standard	USP or equivalent reference standard for Olivomycin	USP or equivalent reference standard for Mithramycin

In Vitro Cytotoxicity

The anti-cancer potency of Olivomycin B and Mithramycin is often evaluated by their cytotoxicity against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter for comparison.

Table 3: Comparative in vitro Cytotoxicity (IC50) of Mithramycin in Cancer Cell Lines

Cell Line	Cancer Type	Mithramycin IC50 (nM)
CHLA-10	Ewing Sarcoma	9.11
TC205	Ewing Sarcoma	4.32

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Objective: To determine the purity of Olivomycin B or Mithramycin and to quantify any related impurities.

Methodology:

• Chromatographic System: A standard HPLC system equipped with a UV detector, autosampler, and a C18 reverse-phase column is used.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • All solvents should be HPLC grade and degassed before use.

• Standard and Sample Preparation:

  • Prepare a stock solution of the Olivomycin B or Mithramycin reference standard in a suitable solvent such as methanol (B129727) or a mixture of methanol and water.

  • Prepare sample solutions of the commercial batches at the same concentration.

• Chromatographic Conditions:

  • Column: C18 reverse-phase (e.g., 4.6 mm x 150 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 280 nm.

  • Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, gradually increasing to elute the main compound and any more hydrophobic impurities.

• Data Analysis: The purity is calculated by dividing the peak area of the main compound by the total area of all peaks detected in the chromatogram, expressed as a percentage.

Cylinder-Plate Assay for Potency Determination

Objective: To determine the biological potency of Olivomycin B or Mithramycin by comparing its inhibitory effect on microbial growth to that of a reference standard.

Methodology:

• Test Organism and Media:

  • For Olivomycin B: Bacillus subtilis ATCC 6633.

  • For Mithramycin: Staphylococcus aureus ATCC 6538P.

  • Use appropriate antibiotic assay medium (e.g., Mueller-Hinton agar).

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared to a specific turbidity.

• Preparation of Plates: A base layer of agar (B569324) is poured into petri dishes, and once solidified, a seeded layer containing the inoculum is overlaid.

• Standard and Sample Preparation:

  • A series of dilutions of the reference standard are prepared to create a standard curve.

  • The commercial batch sample is diluted to a concentration expected to fall within the range of the standard curve.

• Assay Procedure:

  • Sterile stainless steel or porcelain cylinders are placed on the surface of the seeded agar.

  • A defined volume of each standard dilution and the sample solution is added to the cylinders.

  • The plates are incubated under specified conditions (e.g., 37°C for 18-24 hours).

• Data Analysis: The diameters of the zones of inhibition are measured. A standard curve is plotted with the log of the concentration versus the zone diameter. The potency of the sample is determined by interpolating its zone of inhibition on the standard curve.

Visualizing Workflows and Pathways

To better illustrate the processes and mechanisms discussed, the following diagrams have been generated using the DOT language.

Fig. 1: Experimental workflow for quality control testing.

Fig. 2: Sp1 inhibition signaling pathway.

References

• 1. Quantitative Determination of Mithramycin in Human Plasma by a Novel, Sensitive ultra-HPLC-MS/MS Method for Clinical Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative determination of mithramycin in human plasma by a novel, sensitive ultra-HPLC-MS/MS method for clinical pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potential Probiotic Bacillus subtilis Isolated from a Novel Niche Exhibits Broad Range Antibacterial Activity and Causes Virulence and Metabolic Dysregulation in Enterotoxic E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BACILLUS SUBTILIS SUBSP. SPIZIZENII ATCC® 6633 EZ-SPORE - 10 pellets - Alliance Bio Expertise [alliance-bio-expertise.com]

Safety & Regulatory Compliance

Safe Disposal of Olivomycin B: A Comprehensive Guide for Laboratory Professionals

Authoritative guidance on the proper disposal of Olivomycin B, ensuring the safety of personnel and environmental protection. This document provides essential, immediate safety and logistical information, including operational and disposal plans, to support researchers, scientists, and drug development professionals.

Olivomycin B, a potent antibiotic and cytotoxic agent, requires stringent disposal procedures to mitigate risks to human health and the environment. As with many cytotoxic compounds, Olivomycin B waste must be treated as hazardous chemical waste and managed in accordance with institutional, local, and national regulations. Improper disposal can lead to environmental contamination and the development of antibiotic-resistant bacteria.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to handle Olivomycin B with the appropriate personal protective equipment (PPE) to prevent exposure.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and two pairs of chemotherapy-grade gloves when handling Olivomycin B in solid or solution form.[3]

• Ventilation: All handling of solid Olivomycin B or concentrated stock solutions should be performed in a certified chemical fume hood or a biological safety cabinet to prevent inhalation of aerosols.

• Spill Management: Have a spill kit readily available that is specifically designed for cytotoxic agents. In the event of a spill, cordon off the area, and follow your institution's established spill cleanup procedures.

Step-by-Step Disposal Procedures for Olivomycin B

The following procedures provide a framework for the safe disposal of various forms of Olivomycin B waste. Always consult and adhere to your institution's specific Environmental Health & Safety (EHS) guidelines.

1. Segregation and Collection of Olivomycin B Waste

Proper segregation is the first critical step in the waste management process. All items that have come into contact with Olivomycin B must be considered cytotoxic waste.

• Solid Waste: This includes unused or expired pure Olivomycin B, contaminated lab supplies such as pipette tips, tubes, flasks, and personal protective equipment (gloves, gowns).

  • Action: Place all solid waste into a designated, leak-proof, and puncture-resistant hazardous waste container. This container should be clearly labeled as "Cytotoxic Waste" and "Hazardous Chemical Waste."[4][5] Often, these containers are color-coded yellow with a purple lid.

• Liquid Waste: This category includes stock solutions, working solutions, and contaminated culture media.

  • Action: Collect all liquid waste in a dedicated, leak-proof, and shatter-proof hazardous waste container. The container must be clearly labeled as "Cytotoxic Liquid Waste" and include the chemical name "Olivomycin B." Do not mix with other chemical waste streams unless approved by your institution's EHS department.

• Sharps Waste: Needles, syringes, scalpels, and other sharp objects contaminated with Olivomycin B require special handling.

  • Action: Dispose of all contaminated sharps immediately into a designated, puncture-proof sharps container specifically labeled for "Cytotoxic Sharps." These containers are also frequently yellow with a purple lid.

2. Chemical Inactivation (where applicable and permitted)

For some cytotoxic drugs, particularly those in the anthracycline class which share structural similarities with Olivomycin B, chemical degradation can be an effective preliminary step to render the waste non-mutagenic before final disposal. Sodium hypochlorite (B82951) (bleach) has been shown to be effective for the degradation of several anthracyclines.

Disclaimer: This information is for informational purposes only. Always consult with your institution's EHS department before attempting any chemical inactivation of hazardous waste.

• Experimental Protocol for Inactivation:

  • Work within a chemical fume hood and wear appropriate PPE.

  • For liquid waste, slowly add a 5.25% sodium hypochlorite solution (household bleach) to the Olivomycin B solution in a 1:1 volume ratio.

  • Allow the mixture to react for at least one hour to ensure complete degradation.

  • After the reaction period, the resulting solution should still be collected as hazardous chemical waste for final disposal, but it may be considered inactivated.

3. Final Disposal

All collected Olivomycin B waste, whether chemically inactivated or not, must be disposed of through your institution's hazardous waste management program.

• Action: Securely close and label all waste containers. Arrange for pickup by a licensed hazardous waste disposal company as per your institution's procedures. The final disposal method for cytotoxic waste is typically high-temperature incineration.

Quantitative Data for Disposal Management

Parameter	Guideline/Value	Citation
Chemical Inactivation Agent	5.25% Sodium Hypochlorite (Household Bleach)
Inactivation Reaction Ratio	1:1 (Volume of bleach to volume of liquid waste)
Minimum Inactivation Time	1 hour
Final Disposal Method	High-Temperature Incineration

Logical Workflow for Olivomycin B Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Olivomycin B waste.

Figure 1. A logical workflow diagram illustrating the step-by-step process for the safe disposal of Olivomycin B waste.

References

• 1. danielshealth.ca [danielshealth.ca]
• 2. bitesizebio.com [bitesizebio.com]
• 3. worksafe.qld.gov.au [worksafe.qld.gov.au]
• 4. sharpsmart.co.uk [sharpsmart.co.uk]
• 5. Safe disposal of Cytotoxic and Pharma Waste - Novus [novus-environmental.co.uk]